Technical Guide: Biological Activity and Pharmacodynamics of 15-Ketolatanoprost
[1] Executive Summary This technical guide analyzes the biological activity, metabolic pathways, and pharmacological significance of 15-Ketolatanoprost , a key metabolite and impurity of the glaucoma therapeutic Latanopr...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
This technical guide analyzes the biological activity, metabolic pathways, and pharmacological significance of 15-Ketolatanoprost , a key metabolite and impurity of the glaucoma therapeutic Latanoprost. While classical prostaglandin metabolism dictates that 15-oxidation results in biological inactivation, empirical data reveals that 15-Ketolatanoprost retains significant intraocular pressure (IOP) lowering capability, particularly in primate models.[1] This guide provides researchers with the mechanistic insights, structural data, and experimental protocols necessary to evaluate this compound in drug development and quality control contexts.
Structural Identity and Chemical Properties
15-Ketolatanoprost exists in two primary forms relevant to research: the isopropyl ester (prodrug analog) and the free acid (active metabolite analog).[1]
Property
15-Keto Latanoprost (Ester)
15-Keto Latanoprost (Acid)
CAS Number
135646-98-9
369585-22-8
Molecular Formula
C26H38O5
C23H32O5
Molecular Weight
430.6 g/mol
388.5 g/mol
Key Structural Feature
15-Oxo (Ketone) at C15
15-Oxo (Ketone) at C15
Lipophilicity (LogP)
High (Corneal Penetration)
Low (Systemic Clearance)
Role
Impurity / Active Metabolite
Downstream Metabolite
Structural Insight: The transition from Latanoprost to 15-Ketolatanoprost involves the oxidation of the hydroxyl group at Carbon-15 to a ketone by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) .[1] This structural change is typically associated with a loss of affinity for the FP receptor, yet in vivo efficacy persists.
Biological Activity & Pharmacodynamics[1][4]
The "Potency Paradox"
Standard pharmacologic dogma suggests that 15-keto metabolites of prostaglandins are biologically inactive.[1] However, 15-Ketolatanoprost challenges this convention.[1]
In Vivo Efficacy (Primate Model): Research by Wang et al. (2007) demonstrated that topical administration of 15-Ketolatanoprost (ester) at 0.001% concentration reduced IOP in glaucomatous monkey eyes by 15-23% .[1]
Comparative Potency: In this specific model, the 0.001% dose of 15-Ketolatanoprost was equipotent to, and in some timeframes more effective than, the standard clinical dose of Latanoprost (0.005%).[2][3]
Miosis: In feline models, the compound induces significant pupillary constriction (miosis), a hallmark of FP receptor activation, though with lower potency (5 µ g/eye required) compared to PGF2α.[4]
Mechanism of Action
The biological activity is mediated through the Prostaglandin F (FP) Receptor , a G-protein coupled receptor (GPCR).[1][5]
Receptor Binding: 15-Ketolatanoprost binds to the FP receptor in the ciliary muscle and trabecular meshwork.[1]
Signaling Cascade: Activation triggers the Gq-protein pathway.[1]
Physiological Outcome: Increased uveoscleral outflow, resulting in reduced IOP.[1][6]
Signaling Pathway Visualization
The following diagram illustrates the signal transduction pathway initiated by 15-Ketolatanoprost, highlighting the divergence from the classical inactivation pathway.
Caption: Metabolic activation and signaling cascade of Latanoprost and its 15-keto metabolite. Note the potential for 15-Ketolatanoprost to enter the pathway either directly or via metabolism.[1]
Experimental Protocols
Protocol A: In Vitro Metabolic Stability Assay (15-PGDH)
To determine the conversion rate of Latanoprost Acid to 15-Ketolatanoprost Acid.[1]
The following table synthesizes data from primate efficacy studies and binding assays.
Compound
Form
Relative IOP Reduction (Monkey)
FP Receptor Affinity
Primary Metabolic Fate
Latanoprost
Isopropyl Ester
100% (Reference)
Low (Prodrug)
Hydrolysis to Acid
Latanoprost Acid
Free Acid
N/A (Rapidly metabolized)
High ( nM)
Beta-oxidation / 15-PGDH
15-Keto Latanoprost
Isopropyl Ester
~100-120% (at 0.001%)
Moderate
Hydrolysis to Keto Acid
15-Keto Latanoprost Acid
Free Acid
Weak / Moderate
Lower than Parent
Beta-oxidation
Note: The high efficacy of the 15-Keto ester in vivo suggests potential unique pharmacokinetic properties or intracellular reactivation.[1]
References
Wang, R. F., Gagliuso, D. J., Mittag, T. W., & Podos, S. M. (2007). Effect of 15-Keto Latanoprost on Intraocular Pressure and Aqueous Humor Dynamics in Monkey Eyes.[1][2][3] Investigative Ophthalmology & Visual Science, 48(8), 3683–3689.[1]
Sjöquist, B., & Stjernschantz, J. (2002).[1] Ocular and systemic pharmacokinetics of latanoprost in humans. Survey of Ophthalmology, 47(Suppl 1), S6-S12.[1]
Sharif, N. A., Kelly, C. R., Crider, J. Y., Williams, G. W., & Xu, S. X. (2003). Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities. Journal of Ocular Pharmacology and Therapeutics, 19(6), 501-515.[1]
Metabolic Regulation of Uveoscleral Outflow: The Pharmacodynamics of 15-Ketolatanoprost
Executive Summary: The Metabolic Checkpoint In the development of prostaglandin F2 (PGF2 ) analogs for glaucoma, 15-ketolatanoprost represents a critical intersection between pharmacokinetics (PK) and pharmacodynamics (P...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Metabolic Checkpoint
In the development of prostaglandin F2
(PGF2) analogs for glaucoma, 15-ketolatanoprost represents a critical intersection between pharmacokinetics (PK) and pharmacodynamics (PD). While Latanoprost (the prodrug) and Latanoprost Acid (the active moiety) are the primary focus of therapeutic efficacy, 15-ketolatanoprost serves two distinct, often misunderstood roles:
The Termination Signal: It is the primary metabolite formed via 15-hydroxyprostaglandin dehydrogenase (15-PGDH) within the ocular tissue. Its formation rate dictates the half-life of the active drug at the ciliary muscle face.
The Residual Agonist: Contrary to early "inactive metabolite" dogmas, 15-ketolatanoprost retains residual, albeit lower, affinity for the FP prostanoid receptor. Recent data suggests it may contribute to a "long-tail" intraocular pressure (IOP) lowering effect via the uveoscleral pathway.
This guide details the biotransformation pathway, the receptor kinetics governing uveoscleral outflow, and the validated LC-MS/MS protocols required to quantify this metabolite in ocular matrices.
The Biotransformation Pathway
The efficacy of Latanoprost is governed by a delicate balance of activation (hydrolysis) and inactivation (oxidation).
The Cascade
Upon topical instillation, Latanoprost (an isopropyl ester) permeates the cornea where it is hydrolyzed by corneal esterases to Latanoprost Acid .[1] This active acid diffuses to the ciliary body, binding to FP receptors. However, the ciliary body expresses high levels of 15-PGDH , which rapidly oxidizes the hydroxyl group at C15 to a ketone, forming 15-ketolatanoprost acid .
This conversion is the rate-limiting step in the deactivation of the drug before it undergoes systemic
-oxidation.
Figure 1: The biotransformation of Latanoprost.[2][3] The conversion to 15-keto represents the primary ocular clearance mechanism.
Pharmacodynamics: Role in Uveoscleral Outflow[1][4][5][6]
The "role" of 15-ketolatanoprost is defined by its interaction with the FP receptor on ciliary muscle cells.
Mechanism of Action
Latanoprost Acid lowers IOP by remodeling the extracellular matrix (ECM).[4] It upregulates matrix metalloproteinases (MMPs), specifically MMP-1, MMP-3, and MMP-9, which digest collagen within the ciliary muscle bundles, widening the intermuscular spaces for aqueous humor outflow.
The Role of 15-Keto:
Affinity Reduction: 15-ketolatanoprost acid exhibits significantly lower binding affinity for the FP receptor compared to Latanoprost Acid.
Negative Regulation: By converting the high-affinity Acid to the low-affinity Keto form, 15-PGDH effectively "turns off" the signal for MMP production. High levels of 15-ketolatanoprost indicate rapid drug clearance and potentially reduced efficacy duration.
Residual Activity: Research by Wang et al. indicates that despite lower affinity, 15-ketolatanoprost does lower IOP in primate models, suggesting it may act as a weak partial agonist or that the FP receptor has a "spare receptor" reserve that allows even weak metabolites to maintain outflow.
Comparative Receptor Kinetics
The following table summarizes the binding constants (Ki) and functional potency (EC50) at the human FP receptor.
Compound
FP Receptor Affinity ()
Functional Potency ()
Role in Outflow
Latanoprost (Prodrug)
>1000 nM
Inactive (in vitro)
Penetration Vehicle
Latanoprost Acid
~2.8 nM
~3.6 nM
Primary Agonist (MMP Induction)
15-Keto Latanoprost Acid
>100 nM
>1000 nM*
Clearance Product / Weak Agonist
*Note: While in vitro potency is low, in vivo studies (monkey) show significant IOP reduction at higher concentrations [2].
Experimental Protocols
For drug development professionals, quantifying 15-ketolatanoprost is essential for establishing ocular pharmacokinetics.
Protocol A: LC-MS/MS Quantification in Ocular Matrices
This protocol is designed to separate the active acid from the keto metabolite in aqueous humor (AH) or ciliary body homogenates.
Reagents:
Internal Standard (IS): Latanoprost free acid-d4.[5]
Column: Waters Acquity BEH C18 or C8 (1.7 µm, 2.1 x 50 mm).
Step-by-Step Workflow:
Sample Prep (AH): Mix 50 µL Aqueous Humor with 150 µL ACN (containing IS). Vortex 1 min. Centrifuge at 13,000 rpm for 10 min.
Sample Prep (Tissue): Homogenize ciliary body in PBS. Perform Liquid-Liquid Extraction (LLE) using Ethyl Acetate/Hexane (50:50). Evaporate and reconstitute in Mobile Phase A:B (70:30).
Chromatography:
Flow Rate: 0.3 mL/min.
Gradient: 30% B (0-1 min)
95% B (1-4 min) Hold (4-5 min) Re-equilibrate.
Mass Spectrometry (ESI Negative Mode):
Latanoprost Acid: MRM Transition
(Loss of ).
15-Keto Latanoprost Acid: MRM Transition
(Oxidation shifts parent mass by -2 Da).
Figure 2: LC-MS/MS workflow for simultaneous quantification of Latanoprost Acid and 15-Keto metabolite.
Protocol B: 15-PGDH Activity Assay
To determine if a new formulation protects Latanoprost from degradation, measure the conversion rate.
Enzyme Source: Recombinant human 15-PGDH or ciliary body microsomes.
Reaction Mix: 100 mM Tris-HCl (pH 7.4), 1 mM NAD+ (Cofactor), 10 µM Latanoprost Acid.
Incubation: 37°C for 30 minutes.
Termination: Add ice-cold ACN.
Readout: Measure formation of NADH (Spectrophotometry at 340 nm) or appearance of 15-keto latanoprost (LC-MS/MS).
Clinical & Developmental Implications
Understanding the role of 15-ketolatanoprost allows for smarter drug design:
Metabolic Stability: New analogs (e.g., Tafluprost) fluorinate the C15 position specifically to block 15-PGDH attack, preventing the formation of the 15-keto metabolite and extending the half-life.
Biomarker Analysis: High concentrations of 15-ketolatanoprost in the aqueous humor of non-responders may indicate "hyper-metabolism" rather than receptor insensitivity.
Impurity Control: 15-ketolatanoprost (ester) can form in the bottle due to oxidation. This is a degradation impurity. It must be distinguished from 15-ketolatanoprost acid (the biological metabolite).
References
Stjernschantz, J. (2001). From PGF2α-isopropyl ester to latanoprost: a review of the development of Xalatan. Investigative Ophthalmology & Visual Science. Link
Wang, R. F., et al. (2007).[7] Effect of 15-keto latanoprost on intraocular pressure and aqueous humor dynamics in monkey eyes.[8][7] Investigative Ophthalmology & Visual Science. Link
Sjöquist, B., et al. (1998). Pharmacokinetics of latanoprost in the cynomolgus monkey.[9] 1st communication: single intravenous, topical or oral administration. Arzneimittelforschung.[9] Link
Sharif, N. A., et al. (2003). Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities.[10] Journal of Ocular Pharmacology and Therapeutics. Link
PubChem. (2024). 15-Keto Latanoprost Acid | C23H32O5.[11] National Library of Medicine. Link
Metabolic Fate and Bioanalytical Characterization of 15-Ketolatanoprost
Topic: Content Type: Technical Whitepaper Audience: Drug Metabolism & Pharmacokinetics (DMPK) Scientists, Bioanalytical Chemists, and Ophthalmic Drug Developers. Executive Summary: The Metabolic "Switch" In the developme...
Author: BenchChem Technical Support Team. Date: February 2026
Topic:Content Type: Technical Whitepaper
Audience: Drug Metabolism & Pharmacokinetics (DMPK) Scientists, Bioanalytical Chemists, and Ophthalmic Drug Developers.
Executive Summary: The Metabolic "Switch"
In the development of prostaglandin F2
(PGF2) analogues for glaucoma, 15-ketolatanoprost represents a critical junction in the pharmacodynamic lifecycle. While Latanoprost (isopropyl ester) acts as a prodrug to facilitate corneal penetration, its therapeutic efficacy relies on hydrolysis to Latanoprost Acid .[1][2][3][4]
The subsequent conversion of this active acid to 15-ketolatanoprost acid (via 15-hydroxyprostaglandin dehydrogenase, 15-PGDH) is widely regarded as the primary inactivation step. However, recent data suggests this metabolite—and its esterified precursor—may retain distinct pharmacological profiles that differ from the parent compound. This guide dissects the in vivo formation, pharmacological implications, and rigorous quantification of this metabolite.
The Metabolic Landscape: From Activation to Clearance
The pharmacokinetics of latanoprost are defined by a "rapid on, rapid off" mechanism. The drug is designed to penetrate the cornea as a lipophilic ester, hydrolyze to the active acid, and then undergo rapid systemic clearance to prevent off-target side effects.
The Enzymatic Cascade
The transformation of latanoprost involves three distinct enzymatic phases:
Activation (Cornea/Aqueous Humor): Esterases hydrolyze the isopropyl ester to Latanoprost Acid (the FP receptor agonist).[2]
Inactivation (Ocular/Systemic): The 15-hydroxyl group is oxidized to a ketone by 15-PGDH .[5] This forms 15-ketolatanoprost acid .[6][7]
Clearance (Systemic/Liver): The 13,14-double bond is reduced to form 13,14-dihydro-15-ketolatanoprost acid , followed by
-oxidation to dinor and tetranor metabolites.
Pathway Visualization
The following diagram illustrates the structural evolution and enzymatic governance of the pathway.
Figure 1: The metabolic cascade of latanoprost.[1][2] The critical inactivation step occurs at the transition to the 15-keto acid form via 15-PGDH.
Pharmacodynamics: The "Inactive" Metabolite Paradox
Historically, 15-dehydrogenation of prostaglandins is considered a deactivation mechanism. However, researchers must distinguish between the ester form (15-keto latanoprost) and the acid form (15-keto latanoprost acid).
Comparative Activity Profile
While Latanoprost Acid is a potent FP receptor agonist (
nM), the 15-keto metabolites show significantly altered affinity.
Compound
State
Primary Target
Pharmacological Status
Latanoprost
Prodrug (Ester)
Cornea (Penetration)
Inactive (until hydrolysis)
Latanoprost Acid
Active Metabolite
FP Receptor
Potent Agonist (IOP Lowering)
15-Keto Latanoprost
Impurity/Analog
Unknown (Non-FP?)
Active (IOP Lowering observed in primates) [1]
15-Keto Latanoprost Acid
In Vivo Metabolite
FP Receptor
Weak/Inactive (Rapidly reduced)
13,14-dihydro-15-keto acid
Stable Metabolite
Systemic Clearance
Inactive
Critical Insight: Studies have shown that topically applied 15-keto latanoprost (ester) can lower intraocular pressure (IOP) in monkeys effectively, potentially via a mechanism distinct from the standard FP-receptor pathway [1]. This suggests that if 15-PGDH acts on the prodrug before hydrolysis (a minor pathway), it generates a pharmacologically active species.
Bioanalytical Protocol: Quantification via LC-MS/MS
Quantifying 15-keto metabolites requires high sensitivity due to the rapid elimination half-life of latanoprost acid (
min) and the transient nature of the keto-intermediate.
Methodological Challenges
Low Concentration: Systemic levels are often in the pg/mL range.
Isomerization: Prostaglandins are prone to on-column degradation and isomerization.
Matrix Effects: Plasma phospholipids can suppress ionization in ESI(-) mode.
Validated Workflow (Self-Validating System)
To ensure data integrity, the following protocol utilizes a deuterated internal standard (IS) and specific extraction chemistry to maximize recovery of the polar acid metabolites.
Note: While some recent methods propose Positive mode (ESI+) using ammonium adducts for sensitivity [2], ESI(-) remains the gold standard for stability of the carboxylate anion.
Transitions (MRM):
Latanoprost Acid:
(Loss of ).
15-Keto Latanoprost Acid:
fragment specific to keto-group.
Analytical Workflow Diagram
Figure 2: LC-MS/MS workflow for the isolation and quantification of latanoprost metabolites.
References
Wang, R. F., et al. (2007).[10] Effect of 15-Keto Latanoprost on Intraocular Pressure and Aqueous Humor Dynamics in Monkey Eyes.[10][] Investigative Ophthalmology & Visual Science. Link
Sjöquist, B., & Stjernschantz, J. (2002).[12] Ocular and systemic pharmacokinetics of latanoprost in humans. Survey of Ophthalmology. Link
Prasanna, G., et al. (2002). Liquid chromatography-mass spectrometry method for the determination of latanoprost and its metabolites in biological fluids.[3][9][13] Journal of Chromatography B. Link
FDA Clinical Pharmacology Review. (1996). Xalatan (Latanoprost) NDA 20-597. Link
An In-Depth Technical Guide to the Foundational Research on 15-Ketolatanoprost and Intraocular Pressure
Preamble: The Imperative for Advanced Glaucoma Therapeutics Glaucoma, a leading cause of irreversible blindness worldwide, is characterized by progressive optic neuropathy.[1] Elevated intraocular pressure (IOP) stands a...
Author: BenchChem Technical Support Team. Date: February 2026
Preamble: The Imperative for Advanced Glaucoma Therapeutics
Glaucoma, a leading cause of irreversible blindness worldwide, is characterized by progressive optic neuropathy.[1] Elevated intraocular pressure (IOP) stands as the most significant modifiable risk factor in the management of this disease.[2] The therapeutic landscape has been profoundly shaped by the advent of prostaglandin F2α (PGF2α) analogs, which offer potent IOP-lowering effects with a favorable safety profile.[3] Latanoprost, a cornerstone of this class, functions as a prodrug, undergoing metabolic activation within the eye to exert its therapeutic effect.[1][4] This guide delves into the foundational science of 15-Ketolatanoprost, a critical and active metabolite of latanoprost, elucidating its mechanism, efficacy, and the experimental frameworks used to validate its function.
Section 1: The Metabolic Journey from Latanoprost to 15-Ketolatanoprost
The clinical efficacy of latanoprost is not derived from the administered compound itself but from its bio-activated metabolites. This metabolic cascade is a critical prerequisite for its pharmacological activity.
Initial Hydrolysis: Latanoprost is an isopropyl ester prodrug. Following topical administration, it permeates the cornea where ubiquitous esterase enzymes rapidly hydrolyze the isopropyl ester moiety. This conversion yields the biologically active latanoprost acid .[4] This step is essential as the free acid form possesses a high affinity for the target prostaglandin F (FP) receptor.[5]
Oxidative Conversion: The therapeutic journey continues as latanoprost acid undergoes further metabolism within ocular tissues. The enzyme NADP+-dependent 15-hydroxyprostaglandin dehydrogenase (15-PGDH), which is highly expressed in the eye, catalyzes the oxidation of the 15-hydroxyl group on the latanoprost acid molecule.[][7] This enzymatic reaction produces 15-Ketolatanoprost , a principal metabolite that retains significant biological activity.[8][9]
The formation of 15-Ketolatanoprost is not a deactivation step but rather the generation of a potent, active metabolite that contributes significantly to the overall IOP-lowering effect observed with latanoprost therapy.
Section 2: Mechanism of Action: The FP Receptor and Aqueous Humor Outflow
The primary mechanism by which 15-Ketolatanoprost and its precursor, latanoprost acid, reduce IOP is by enhancing the outflow of aqueous humor, the fluid that maintains pressure within the eye.
FP Receptor Agonism: Both latanoprost acid and 15-Ketolatanoprost are selective agonists for the FP receptor, a G-protein coupled receptor located on ciliary muscle cells.[10][11][12]
Uveoscleral Outflow Enhancement: Binding to the FP receptor initiates a downstream signaling cascade that primarily increases the drainage of aqueous humor through the uveoscleral pathway, also known as the unconventional pathway.[3][10][13] This pathway accounts for a significant portion of aqueous outflow.
Extracellular Matrix Remodeling: The signaling cascade is believed to involve the upregulation of matrix metalloproteinases (MMPs), such as MMP-1, MMP-3, and MMP-9.[5][13] These enzymes degrade and remodel components of the extracellular matrix within the ciliary muscle.[5][13] This structural alteration reduces hydraulic resistance within the tissue, creating wider spaces between ciliary muscle bundles and facilitating the passage of aqueous humor out of the eye.[5]
The following diagram illustrates the metabolic activation and subsequent signaling pathway.
Metabolic activation of Latanoprost and its signaling pathway.
Section 3: Foundational Preclinical Evidence
The ocular hypotensive activity of 15-Ketolatanoprost has been rigorously demonstrated in non-human primate models, which are highly translational to human ocular physiology. A pivotal study in cynomolgus monkeys with laser-induced glaucoma provided compelling evidence of its efficacy.[14][15]
The study revealed that 15-Ketolatanoprost (KL) is not merely an inactive byproduct but a potent IOP-lowering agent. Notably, the 0.001% concentration of KL was found to be equivalent to, and at certain time points, more effective than the standard 0.005% concentration of latanoprost.[7][15]
Table 1: Comparative IOP Reduction in Glaucomatous Monkey Eyes
Treatment Group
Maximum IOP Reduction (Mean ± SEM)
Percentage Reduction from Baseline
0.0001% 15-Ketolatanoprost
3.0 ± 0.3 mmHg
9%
0.001% 15-Ketolatanoprost
7.6 ± 0.6 mmHg
23%
0.01% 15-Ketolatanoprost
6.3 ± 0.4 mmHg
18%
0.005% Latanoprost
6.6 ± 0.6 mmHg
20%
Data sourced from Gagliuso et al., Invest Ophthalmol Vis Sci, 2007.[15]
Critically, further investigation in normal monkey eyes showed that 15-Ketolatanoprost did not alter aqueous humor production or the tonographic outflow facility (trabecular outflow).[15] This provides strong evidence that its mechanism of action is, like its parent compound, centered on increasing uveoscleral outflow.[7]
Section 4: Key Experimental Protocols
Validating the bioactivity of compounds like 15-Ketolatanoprost requires a combination of in vitro and in vivo experimental systems. The following protocols represent standard, robust methodologies in the field.
Protocol 1: In Vitro FP Receptor Activation Assay
Objective: To determine the functional potency of 15-Ketolatanoprost by measuring its ability to activate the FP receptor and trigger a downstream signaling event (e.g., second messenger production).
Causality: This assay directly assesses the compound's interaction with its molecular target, isolating it from the complexities of a whole-organism system. Measuring second messengers like inositol phosphates provides a quantitative readout of receptor activation.[16][17]
Methodology:
Cell Culture: Utilize a stable cell line (e.g., HEK293 or CHO cells) engineered to overexpress the human FP receptor. Culture cells to ~80-90% confluency in appropriate media.
Cell Plating: Seed the cells into 96-well microtiter plates and allow them to adhere overnight.
Serum Starvation: The following day, replace the culture medium with a serum-free medium. This step is crucial to reduce basal signaling activity and synchronize the cells, thereby increasing the signal-to-noise ratio of the assay.
Compound Preparation: Prepare serial dilutions of the test compound (15-Ketolatanoprost), a positive control (Latanoprost Acid), and a vehicle control (e.g., DMSO diluted in assay buffer).
Ligand Stimulation: Add the prepared compounds to the appropriate wells and incubate for a predetermined time (e.g., 30-60 minutes) at 37°C to allow for receptor binding and signaling.
Cell Lysis and Detection: Lyse the cells and measure the accumulation of a downstream second messenger, such as inositol monophosphate (IP1), using a commercially available assay kit (e.g., HTRF or ELISA-based kits).[18]
Data Analysis: Plot the response (e.g., IP1 concentration) against the log of the compound concentration. Fit the data to a four-parameter logistic equation to determine the EC50 (half-maximal effective concentration), which represents the compound's potency.
Protocol 2: In Vivo IOP Measurement in a Preclinical Model
Objective: To evaluate the IOP-lowering efficacy and duration of action of topically administered 15-Ketolatanoprost in a relevant animal model of ocular hypertension.
Causality: This in vivo experiment provides the most critical data on therapeutic potential. Using a model with elevated IOP (e.g., laser-induced glaucoma in monkeys or steroid-induced in rabbits) mimics the clinical condition and demonstrates whether the compound can produce a meaningful physiological effect.[15][19][20]
Methodology:
Animal Model Selection & Induction:
Select a suitable species (e.g., Cynomolgus monkey, New Zealand White rabbit, Sprague-Dawley rat).[19][21]
Induce a stable elevation of IOP in one eye. Methods include laser photocoagulation of the trabecular meshwork, intracameral injection of methylcellulose, or chronic topical steroid application.[2][20] The contralateral eye often serves as a naive or vehicle-treated control.
Acclimatization and Baseline Measurement:
Allow animals to acclimate to handling and the measurement procedure to minimize stress-induced IOP fluctuations.
Measure baseline IOP multiple times over several days to establish a stable starting pressure. Measurements are performed using a calibrated tonometer suitable for the species, such as a rebound tonometer (e.g., TonoLab) or an applanation tonometer (e.g., Tono-Pen).[22]
Drug Formulation and Administration:
Prepare the test article (15-Ketolatanoprost), positive control (Latanoprost), and vehicle control in a sterile ophthalmic formulation.
Administer a single, precise volume (e.g., 25-30 µL) topically to the glaucomatous eye of each animal at the start of the study (Time 0).
IOP Monitoring:
Measure IOP in both eyes at regular intervals post-dosing (e.g., 2, 4, 8, 12, and 24 hours). This time course is essential to determine the onset of action, peak effect, and duration of action.[4]
Data Analysis:
Calculate the change in IOP from baseline for each animal at each time point.
Compare the IOP reduction between the treated, vehicle control, and positive control groups using appropriate statistical methods (e.g., ANOVA with post-hoc tests).
The primary endpoint is the magnitude and duration of the IOP reduction.
The following diagram outlines a typical workflow for a preclinical IOP study.
Experimental workflow for in vivo IOP efficacy testing.
Conclusion
The foundational research on 15-Ketolatanoprost unequivocally establishes it as a pharmacologically active and potent metabolite of latanoprost. Through its agonist activity at the FP receptor, it effectively lowers intraocular pressure by enhancing uveoscleral outflow, a mechanism substantiated by robust preclinical data. The understanding of this metabolic pathway and the intrinsic activity of 15-Ketolatanoprost are fundamental for researchers and scientists in the field of ophthalmology and drug development. It underscores the importance of evaluating drug metabolites for therapeutic contributions and provides a validated framework for the continued investigation of novel prostaglandin analogs for the management of glaucoma.
References
Patsnap Synapse. (2024, July 17). What is the mechanism of Latanoprost?
Higginbotham, E. J., Feldman, R., Stiles, M., & Dubiner, H. (2002). Latanoprost and timolol combination therapy vs monotherapy. Archives of Ophthalmology, 120(8), 915-922. (Note: While the provided link was to a different article on ResearchGate, this reference reflects a common type of clinical comparison.)
Grierson, I., & Jonsson, M. (2000). Latanoprost ophthalmic solution in the treatment of open angle glaucoma or raised intraocular pressure: a review. Clinical Ophthalmology, 1(1), 1-11. Retrieved from [Link]
Bito, L. Z. (1984). Effect of prostaglandin F2 alpha on aqueous humor dynamics of rabbit, cat, and monkey. Investigative Ophthalmology & Visual Science, 25(11), 1324-1329.
Remedy Room. (2024, November 23). PHARMACOLOGY OF Latanoprost (Latanoprost Or Xalatan; Overview, Pharmacokinetics, Mechanism of action). [Video]. YouTube. Retrieved from [Link]
Tajran, J., & Goyal, A. (2024). Latanoprost. In StatPearls. StatPearls Publishing. Retrieved from [Link]
Gagliuso, D. J., Mittag, T. W., Wang, R. F., & Podos, S. M. (2007). Effect of 15-keto latanoprost on intraocular pressure and aqueous humor dynamics in monkey eyes. Investigative Ophthalmology & Visual Science, 48(9), 4143–4147. Retrieved from [Link]
Gagliuso, D. J., Mittag, T. W., Wang, R. F., & Podos, S. M. (2007). Effect of 15-Keto Latanoprost on Intraocular Pressure and Aqueous Humor Dynamics in Monkey Eyes. Investigative Ophthalmology & Visual Science, 48(9), 4143-4147. Retrieved from [Link]
Toris, C. B., Gabelt, B. T., & Kaufman, P. L. (2008). Effects of Prostaglandin Analogues on Aqueous Humor Outflow Pathways. Journal of Glaucoma, 17(8), 701-705. Retrieved from [Link]
Morrison, J. C., & Moore, C. G. (2011). Non-Invasive intraocular pressure measurement in animals models of glaucoma. Journal of Clinical & Experimental Ophthalmology, S2, 002. Retrieved from [Link]
Ang, A., & Reddy, M. A. (2000). Long term effect of latanoprost on intraocular pressure in normal tension glaucoma. British Journal of Ophthalmology, 84(10), 1143-1146. Retrieved from [Link]
Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Prostanoid Receptor Functional Assay Service. Retrieved from [Link]
Perry, C. M., & McGavin, J. K. (2003). Latanoprost: A review of its pharmacological properties, clinical efficacy and tolerability in the management of primary open-angle glaucoma and ocular hypertension. Drugs & Aging, 20(8), 597-630.
Woodward, D. F., Jones, R. L., & Narumiya, S. (2011). A Review of Prostanoid Receptors: Expression, Characterization, Regulation, and Mechanism of Action. Pharmacological Reviews, 63(3), 471-538. Retrieved from [Link]
Iris Pharma. (n.d.). Two simple animal models of intraocular pressure elevation for testing therapeutic drugs in glaucoma. Retrieved from [Link]
Lindsey, J. D., Kashiwagi, K., Kashiwagi, F., & Weinreb, R. N. (2002). Effects of Prostaglandins on the Aqueous Humor Outflow Pathways. Survey of Ophthalmology, 47(Suppl 1), S53-S64.
Frontiers Media. (2024). Determination of nine prostaglandins in the arachidonic acid metabolic pathway with UHPLC-QQQ-MS/MS and application to in vitro and in vivo inflammation models. Retrieved from [Link]
Gandolfi, S., Simmons, S. T., & Sturm, R. (2001). A Six-Month Randomized Clinical Trial Comparing the Intraocular Pressure-Lowering Efficacy of Bimatoprost and Latanoprost in Patients With Ocular Hypertension or Glaucoma. American Journal of Ophthalmology, 132(6), 858-867.
Rusciano, D. (2022). Preclinical models in ophthalmic research. Annals of Eye Science, 7, 23. Retrieved from [Link]
Battersby, S., Jabbour, H. N., & Sales, K. J. (2006). Prostaglandin E2 and F2α activate the FP receptor and up-regulate cyclooxygenase-2 expression via the cyclic AMP response element. Molecular and Cellular Endocrinology, 248(1-2), 115-127. Retrieved from [Link]
Comparative Biosciences, Inc. (n.d.). Preclinical Models of Glaucoma at CBI. Retrieved from [Link]
Fukunaga, K., & Breyer, M. D. (2011). PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease. Frontiers in Pharmacology, 2, 77. Retrieved from [Link]
Kook, M. S., Lee, K., Kim, Y. K., & Park, K. H. (2003). Efficacy of latanoprost in reducing intraocular pressure in patients with primary angle-closure glaucoma. Journal of Ocular Pharmacology and Therapeutics, 19(5), 459-467.
Wordinger, R. J., & Clark, A. F. (2014). Effects of prostaglandin analogues on aqueous humor outflow pathways. Experimental Eye Research, 118, 108-117.
Joachim, S. C., & Grus, F. H. (2018). Glaucoma Animal Models beyond Chronic IOP Increase. International Journal of Molecular Sciences, 19(12), 3849. Retrieved from [Link]
Mishima, H. K., Kiuchi, Y., & Shima, Y. (1998). Efficacy and safety of latanoprost eye drops for glaucoma treatment: a 1-year study in Japan. Japanese Journal of Ophthalmology, 42(6), 464-469.
Executive Summary & Molecular Identity CAS 135646-98-9 , chemically identified as 15-Keto Latanoprost (or 15-oxo-Latanoprost), is a critical research reagent and pharmaceutical reference standard associated with the glau...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecular Identity
CAS 135646-98-9 , chemically identified as 15-Keto Latanoprost (or 15-oxo-Latanoprost), is a critical research reagent and pharmaceutical reference standard associated with the glaucoma therapeutic Latanoprost (Xalatan).
While Latanoprost is a potent FP prostaglandin receptor agonist, 15-Keto Latanoprost represents its oxidized derivative. It serves two primary functions in drug development and ocular research:
Stability-Indicating Standard: It is a major degradation product formed via the oxidation of the allylic hydroxyl group at C-15. Its quantification is mandatory for establishing the shelf-life and cold-chain requirements of Latanoprost formulations.
Metabolic Probe: It mimics the product of 15-hydroxyprostaglandin dehydrogenase (15-PGDH) activity, the primary enzymatic pathway responsible for the inactivation of prostaglandins in ocular tissues.
To use CAS 135646-98-9 effectively, researchers must understand its position in the Latanoprost lifecycle. Latanoprost is an isopropyl ester prodrug. It requires corneal hydrolysis to become active. 15-Keto Latanoprost represents a "divergent" pathway—either chemical degradation in the bottle or enzymatic inactivation in the tissue.
The 15-PGDH Inactivation Pathway
The efficacy of prostaglandin analogs is strictly regulated by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) . This enzyme oxidizes the 15-hydroxyl group (essential for receptor binding) into a 15-keto group.
Latanoprost (Active): High affinity for FP receptors (
~ 2-3 nM).
15-Keto Derivative (CAS 135646-98-9): Drastically reduced affinity. However, research indicates it retains residual biological activity, capable of reducing intraocular pressure (IOP) in primate models, albeit with lower potency than the parent compound.
Visualization: The Latanoprost Fate Pathway
The following diagram illustrates the relationship between the prodrug, the active metabolite, and the degradation product (CAS 135646-98-9).
In drug development, CAS 135646-98-9 is the "Standard of Truth" for determining if a batch of Latanoprost has degraded. The C-15 oxidation is the primary failure mode for this molecule at room temperature.
Protocol: Stability-Indicating HPLC Method
Objective: Separate Latanoprost from 15-Keto Latanoprost to quantify degradation.
Reagents:
Acetonitrile (HPLC Grade).
Milli-Q Water.
Phosphoric Acid or Formic Acid (Modifier).
Reference Standard: CAS 135646-98-9 (15-Keto Latanoprost).[1][2][3]
System Parameters:
Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 3-5 µm particle size).
Mobile Phase A: 0.1% Phosphoric Acid in Water.
Mobile Phase B: Acetonitrile.
Gradient:
0-5 min: 30% B (Isocratic)
5-20 min: 30%
70% B (Linear Ramp)
20-25 min: 70% B (Wash)
Flow Rate: 1.0 mL/min.
Detection: UV at 210 nm (Prostaglandins lack strong chromophores; low UV is required).
Data Interpretation:
Latanoprost Retention Time (RT): ~12-14 min.
15-Keto Latanoprost RT: ~10-11 min.
Note: The ketone group makes the molecule slightly more polar than the hydroxyl group, causing it to elute earlier in reverse-phase chromatography.
Application B: 15-PGDH Activity Assay
Researchers studying glaucoma resistance can use CAS 135646-98-9 as a product control to validate 15-PGDH activity assays.
Workflow:
Incubation: Incubate Latanoprost (substrate) with corneal/scleral tissue homogenate or recombinant 15-PGDH.
Extraction: Stop reaction with ice-cold acetonitrile.
Analysis: Use LC-MS/MS.
Quantification: Use CAS 135646-98-9 to build the standard curve for the product.
Scientist's Note: While the biological reaction produces the acid form of the 15-keto metabolite, the ester form (CAS 135646-98-9) is often used as a surrogate standard in ester-cleaved systems or specific transport studies.
Critical Scientist's Note: Handling & Stability
The "Cold Chain" Imperative:
Unlike many small molecules, prostaglandins are oils or low-melting solids that are highly susceptible to oxidation and
-elimination.
Observation: If your Latanoprost standard turns yellow or shows a new peak at relative retention time (RRT) 0.85, it has likely converted to 15-Keto Latanoprost.
Prevention: Always store CAS 135646-98-9 and its parent compound at -20°C in airtight vials. Avoid repeated freeze-thaw cycles.
Solvent Choice: Dissolve in Ethanol or DMSO for stock solutions.[4][5][6] Aqueous solutions are unstable and should be prepared immediately before use.
Visualization: Analytical Workflow
[11][13]
References
Stjernschantz, J., & Resul, B. (1992).[7] Phenyl substituted prostaglandin analogs for glaucoma treatment.[7] Drugs of the Future, 17(8), 691-704.[7]
Fujimori, K., et al. (2002).[7] Expression of NADP+-dependent 15-hydroxyprostaglandin dehydrogenase mRNA in monkey ocular tissues.[7] Journal of Biochemistry, 131(3), 383-389.[7]
European Pharmacopoeia (Ph. Eur.).Latanoprost Monograph: Impurity E.
Application Note: A Validated LC-MS/MS Method for the Quantitative Analysis of 15-Ketolatanoprost in Aqueous Humor
Abstract This document provides a comprehensive, validated protocol for the sensitive and selective quantification of 15-Ketolatanoprost in aqueous humor using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/M...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive, validated protocol for the sensitive and selective quantification of 15-Ketolatanoprost in aqueous humor using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). 15-Ketolatanoprost is a biologically active metabolite of Latanoprost, a first-line prostaglandin F2α analogue for the treatment of glaucoma.[1] Accurate measurement of this metabolite in aqueous humor is critical for pharmacokinetic/pharmacodynamic (PK/PD) modeling, dose-response studies, and overall ophthalmic drug development. The methodology detailed herein employs a straightforward protein precipitation for sample preparation and utilizes a stable isotope-labeled internal standard to ensure accuracy and precision. This protocol is designed for researchers, scientists, and drug development professionals requiring a robust and reliable bioanalytical method that adheres to international validation standards.[2][3]
Introduction: The Scientific Rationale
Glaucoma treatment is primarily focused on reducing intraocular pressure (IOP), a major risk factor for optic nerve damage.[4] Prostaglandin analogues, such as Latanoprost, are highly effective at lowering IOP by increasing the outflow of aqueous humor.[4] Latanoprost is an isopropyl ester prodrug that is hydrolyzed by corneal esterases to its active form, Latanoprost acid. This active acid is further metabolized in the eye, notably by 15-hydroxyprostaglandin dehydrogenase, to form 15-Ketolatanoprost.[5]
Studies have shown that 15-Ketolatanoprost is not an inert byproduct; it is pharmacologically active and contributes significantly to the overall IOP-lowering effect, in some cases demonstrating potency equivalent to or greater than Latanoprost itself.[5][6][7] Therefore, quantifying its concentration in the aqueous humor—the primary site of action—is essential to fully understand the drug's mechanism, efficacy, and duration of action.
The challenge lies in the minute sample volumes (typically 5-10 µL) obtainable for aqueous humor and the expected low physiological concentrations (pg/mL to low ng/mL) of the analyte.[8] This necessitates an analytical method with exceptional sensitivity and selectivity. LC-MS/MS is the gold standard for this application, offering the required performance to accurately measure analytes in complex biological matrices.[9] This application note details a complete workflow, from sample collection to final data analysis, grounded in established bioanalytical principles.
Metabolic Pathway of Latanoprost
The bioactivation and subsequent metabolism of Latanoprost is a critical pathway to understand. The initial hydrolysis is required for activity, and the subsequent oxidation to 15-Ketolatanoprost creates a second active compound.
Application Notes and Protocols for Developing a Stable Formulation of 15-Ketolatanoprost
For Researchers, Scientists, and Drug Development Professionals Abstract 15-Ketolatanoprost, an active metabolite of the prostaglandin F2α analog latanoprost, is a molecule of significant interest in pharmaceutical resea...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
15-Ketolatanoprost, an active metabolite of the prostaglandin F2α analog latanoprost, is a molecule of significant interest in pharmaceutical research.[1][2] Like its parent compound, 15-Ketolatanoprost is susceptible to degradation, posing a considerable challenge to the development of a stable and effective pharmaceutical formulation. This document provides a comprehensive guide for researchers, outlining a systematic approach to developing a stable formulation for 15-Ketolatanoprost. We will delve into the critical aspects of pre-formulation studies, excipient selection, and the establishment of robust analytical methodologies for stability assessment. The protocols provided herein are designed to be self-validating, with a strong emphasis on understanding the causal relationships behind experimental choices to ensure scientific integrity.
Introduction: The Challenge of Prostaglandin Stability
Prostaglandin F2α analogs, a cornerstone in the management of ocular hypertension and glaucoma, are notoriously unstable in aqueous solutions.[3][4] The parent compound, latanoprost, is known to degrade through several pathways, including hydrolysis of its isopropyl ester, oxidation, and isomerization.[5] Extreme pH conditions, exposure to light, and elevated temperatures are significant factors that accelerate this degradation.[3][6] 15-Ketolatanoprost, being a primary metabolite and a potential impurity in latanoprost preparations, shares a similar structural backbone and is therefore presumed to exhibit comparable stability challenges.[1][7] The development of a stable formulation is paramount to ensure consistent potency, safety, and efficacy of a potential 15-Ketolatanoprost-based therapeutic agent.
A thorough understanding of the physicochemical properties of 15-Ketolatanoprost is the foundation for rational formulation design.
Solubility Profile
The solubility of 15-Ketolatanoprost in various pharmaceutically acceptable solvents will dictate the choice of the formulation vehicle.
Protocol 1: Solubility Determination
Objective: To determine the saturation solubility of 15-Ketolatanoprost in a range of potential solvents.
Materials: 15-Ketolatanoprost reference standard, a selection of solvents (e.g., purified water, phosphate buffers of varying pH, ethanol, propylene glycol, polysorbate 80).
Method:
Add an excess amount of 15-Ketolatanoprost to a known volume of each solvent in separate vials.
Equilibrate the samples by agitation at a controlled temperature (e.g., 25°C) for a predetermined period (e.g., 24-48 hours) to ensure saturation.
Centrifuge the samples to pellet the undissolved solid.
Carefully withdraw an aliquot of the supernatant and dilute it with a suitable mobile phase.
Quantify the concentration of 15-Ketolatanoprost using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[8][9]
Data Presentation:
Solvent System
Temperature (°C)
Solubility (mg/mL)
Purified Water
25
[Insert Experimental Data]
Phosphate Buffer (pH 5.5)
25
[Insert Experimental Data]
Phosphate Buffer (pH 6.5)
25
[Insert Experimental Data]
Phosphate Buffer (pH 7.4)
25
[Insert Experimental Data]
Ethanol
25
[Insert Experimental Data]
Propylene Glycol
25
[Insert Experimental Data]
1% Polysorbate 80 (aq)
25
[Insert Experimental Data]
pH-Stability Profile
The stability of 15-Ketolatanoprost as a function of pH is a critical parameter for developing a liquid formulation. Based on data for latanoprost, a pH range of 5.0 to 6.25 may offer improved stability.[10]
Protocol 2: Forced Degradation Study (pH Stress)
Objective: To evaluate the degradation of 15-Ketolatanoprost under various pH conditions.
Materials: 15-Ketolatanoprost, hydrochloric acid (HCl), sodium hydroxide (NaOH), and a series of buffers (e.g., acetate, phosphate) covering a pH range from 3 to 9.
Method:
Prepare solutions of 15-Ketolatanoprost in each of the selected buffers at a known concentration.
Store the solutions at an accelerated temperature (e.g., 40°C or 60°C) to induce degradation.
At specified time points (e.g., 0, 24, 48, 72 hours), withdraw samples.
Analyze the samples by a stability-indicating HPLC method to determine the remaining concentration of 15-Ketolatanoprost and the formation of any degradation products.[7]
Data Analysis: Plot the percentage of remaining 15-Ketolatanoprost against time for each pH condition. This will help identify the optimal pH range for maximum stability.
Presumed Degradation Pathways of Prostaglandin Analogs
Caption: Presumed degradation pathways for prostaglandin F2α analogs.
Formulation Development Strategy
The goal is to develop a formulation that maintains the stability and solubility of 15-Ketolatanoprost. An aqueous-based solution is often preferred for ease of administration, particularly for ophthalmic applications.
Excipient Selection and Compatibility
The choice of excipients is crucial for the stability and performance of the final product.
Buffering Agents: To maintain the pH within the optimal stability range identified in the pre-formulation studies. Common choices include phosphate or citrate buffers.
Tonicity Modifiers: For ophthalmic formulations, it is essential to adjust the tonicity to be isotonic with lachrymal fluids (e.g., sodium chloride, mannitol).
Preservatives: For multi-dose formulations, a preservative is required to prevent microbial growth. Benzalkonium chloride (BAK) is a common choice, but its compatibility with 15-Ketolatanoprost must be thoroughly evaluated.
Solubilizing Agents/Stabilizers: Non-ionic surfactants like polysorbates (e.g., Polysorbate 80) or polyethylene glycol monostearates can form micelles that encapsulate and stabilize prostaglandin analogs, preventing both hydrolysis and adsorption to container walls.[11][12]
Protocol 3: Excipient Compatibility Study
Objective: To assess the compatibility of 15-Ketolatanoprost with selected excipients.
Method:
Prepare binary mixtures of 15-Ketolatanoprost with each individual excipient in the intended concentration range.
Store the mixtures under accelerated stability conditions (e.g., 40°C/75% RH) for a defined period (e.g., 2-4 weeks).
Analyze the samples at initial and final time points using a stability-indicating HPLC method.
Compare the degradation profile of the binary mixtures to that of 15-Ketolatanoprost alone. A significant increase in degradation suggests incompatibility.
Proposed Formulation Compositions
Based on the pre-formulation data, several prototype formulations should be prepared and evaluated.
Table 1: Example Prototype Formulations for 15-Ketolatanoprost
Component
Formulation A
Formulation B
Formulation C
15-Ketolatanoprost
0.05% w/v
0.05% w/v
0.05% w/v
Phosphate Buffer (pH 6.0)
q.s. to 100%
q.s. to 100%
q.s. to 100%
Sodium Chloride
q.s. for tonicity
q.s. for tonicity
q.s. for tonicity
Benzalkonium Chloride
0.02% w/v
-
0.02% w/v
Polysorbate 80
-
0.5% w/v
0.5% w/v
Purified Water
q.s. to 100%
q.s. to 100%
q.s. to 100%
Analytical Methodologies
A validated, stability-indicating analytical method is essential for accurately quantifying 15-Ketolatanoprost and its degradation products. HPLC with UV detection is a commonly employed technique.[8]
Protocol 4: HPLC Method for Potency and Impurity Determination
Objective: To quantify 15-Ketolatanoprost and separate it from potential degradation products.
Instrumentation: High-Performance Liquid Chromatograph with a UV detector.
Chromatographic Conditions (Example):
Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase: A gradient of acetonitrile and a phosphate buffer.
Flow Rate: 1.0 mL/min
Detection Wavelength: To be determined based on the UV spectrum of 15-Ketolatanoprost.
Injection Volume: 20 µL
Method Validation: The method must be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness.
Experimental Workflow for Formulation Development
Caption: A streamlined workflow for developing a stable formulation.
Stability Testing
Once promising formulations are identified, they must undergo rigorous stability testing under various environmental conditions to determine the shelf-life and appropriate storage conditions.
Protocol 5: Long-Term and Accelerated Stability Studies
Objective: To evaluate the stability of the final formulation over time.
ICH Conditions:
Long-Term: 25°C ± 2°C / 60% RH ± 5% RH
Accelerated: 40°C ± 2°C / 75% RH ± 5% RH
Method:
Package the prototype formulations in the intended final container-closure system.
Place the samples in stability chambers under the specified conditions.
At predetermined time points (e.g., 0, 1, 3, 6, 9, 12, 18, 24 months for long-term; 0, 1, 3, 6 months for accelerated), withdraw samples.
Analyze the samples for appearance, pH, assay of 15-Ketolatanoprost, and degradation products.
Conclusion
The development of a stable formulation for 15-Ketolatanoprost requires a systematic and scientifically rigorous approach. By thoroughly characterizing the molecule's physicochemical properties, carefully selecting compatible excipients, and employing validated analytical methods, researchers can overcome the inherent instability of this prostaglandin analog. The protocols and strategies outlined in this document provide a robust framework for the successful development of a stable and effective 15-Ketolatanoprost formulation for research and potential therapeutic applications.
References
ResearchGate. (2025). Stability of Latanoprost in Generic Formulations Using Controlled Degradation and Patient Usage Simulation Studies. Retrieved from [Link]
PubMed. (n.d.). Stability of Latanoprost in Generic Formulations Using Controlled Degradation and Patient Usage Simulation Studies. Retrieved from [Link]
Google Patents. (n.d.). US20110118348A1 - Methods of stabilizing latanoprost in an aqueous solution.
PMC - NIH. (n.d.). Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. Retrieved from [Link]
ResearchGate. (n.d.). Chromatogram obtained from latanoprost spiked with impurities I and II. Retrieved from [Link]
PubMed. (n.d.). The stabilization mechanism of latanoprost. Retrieved from [Link]
PMC - PubMed Central. (2009). Two Pathways for Prostaglandin F2α (PGF2α) Synthesis by the Primate Periovulatory Follicle. Retrieved from [Link]
Organic Letters. (2022). A General Catalyst Controlled Route to Prostaglandin F2α. Retrieved from [Link]
ResearchGate. (n.d.). The stabilization mechanism of latanoprost. Retrieved from [Link]
Wikipedia. (n.d.). Prostaglandin F2alpha. Retrieved from [Link]
Application Notes and Protocols for 15-Ketolatanoprost in Glaucoma Research Models
Introduction Elevated intraocular pressure (IOP) is a primary risk factor in the pathogenesis of glaucoma, a progressive optic neuropathy that can lead to irreversible blindness.[1] Prostaglandin F2α (PGF2α) analogues ar...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Elevated intraocular pressure (IOP) is a primary risk factor in the pathogenesis of glaucoma, a progressive optic neuropathy that can lead to irreversible blindness.[1] Prostaglandin F2α (PGF2α) analogues are a first-line treatment for glaucoma, primarily due to their potent IOP-lowering effects.[1][2] These drugs, including the widely prescribed latanoprost, function mainly by increasing the outflow of aqueous humor through the uveoscleral pathway.[1][3] Latanoprost itself is an isopropyl ester prodrug that is hydrolyzed by corneal esterases into its biologically active form, latanoprost acid.[4] Further metabolism in the eye leads to the formation of other metabolites, including 15-Ketolatanoprost.[5][6]
Recent research has demonstrated that 15-Ketolatanoprost is not an inactive byproduct but is itself a potent ocular hypotensive agent.[7][8] Studies in non-human primate models of glaucoma have shown that 15-Ketolatanoprost can reduce IOP as effectively, and in some cases more potently, than latanoprost.[9][10] This finding opens new avenues for glaucoma research, suggesting that 15-keto prostaglandin analogues could be developed as direct therapeutic agents.[8]
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of 15-Ketolatanoprost in various glaucoma research models. We will delve into the underlying science, provide detailed, field-proven protocols for in vitro, ex vivo, and in vivo applications, and explain the causality behind experimental choices to ensure robust and reproducible results.
Scientific Background and Mechanism of Action
15-Ketolatanoprost is the oxidized metabolite of latanoprost acid, a reaction catalyzed by NADP+-dependent 15-hydroxyprostaglandin dehydrogenase (15-PGDH), an enzyme found in ocular tissues.[5] Like its parent compound, 15-Ketolatanoprost is an agonist of the prostaglandin F2α receptor (FP receptor).[7]
The FP Receptor Signaling Pathway
The primary mechanism of action for PGF2α analogues involves the activation of the FP receptor, a G-protein coupled receptor (GPCR).[11] The binding of an agonist like 15-Ketolatanoprost initiates a signaling cascade that leads to the desired physiological effect of increased aqueous humor outflow.
The key steps in this pathway are:
Receptor Binding: 15-Ketolatanoprost binds to the FP receptor located on cells within the ciliary muscle and trabecular meshwork.[11]
G-Protein Activation: This binding activates the Gq alpha subunit of the associated G-protein.
PLC Activation: The activated Gq protein stimulates phospholipase C (PLC).
Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).
Calcium Mobilization: IP3 binds to receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[12]
Downstream Effects: The rise in intracellular Ca2+ and activation of protein kinase C (PKC) by DAG initiate a cascade of events, including the upregulation of matrix metalloproteinases (MMPs) such as MMP-1, MMP-2, and MMP-3.[13][14]
These MMPs are crucial for remodeling the extracellular matrix (ECM) within the ciliary muscle.[13] By degrading collagen and other ECM components, the interstitial spaces between the ciliary muscle fibers are widened, reducing hydraulic resistance and facilitating the drainage of aqueous humor through the uveoscleral outflow pathway.[13][15] Studies have shown that 15-Ketolatanoprost, like latanoprost, likely reduces IOP by increasing this unconventional outflow pathway, as it does not appear to alter aqueous humor production or tonographic outflow facility (the conventional pathway).[8][10]
FP Receptor signaling cascade initiated by 15-Ketolatanoprost.
Compound Preparation and Handling
Proper preparation and handling of 15-Ketolatanoprost are critical for obtaining reliable experimental results.
Rationale: 15-Ketolatanoprost is a lipophilic compound. A high-concentration stock solution in an organic solvent is necessary for subsequent dilution into aqueous cell culture media or physiological buffers. Dimethyl sulfoxide (DMSO) is a common choice due to its high solvating power and compatibility with most cell-based assays at low final concentrations.
Materials:
15-Ketolatanoprost (neat oil or pre-dissolved)
Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)
Sterile, amber microcentrifuge tubes or vials
Calibrated precision pipettes
Procedure:
Determine Target Concentration: A stock concentration of 10-100 mM is standard. For a 10 mM stock, you would dissolve 4.31 mg of 15-Ketolatanoprost in 1 mL of DMSO.
Dissolution: If starting with a neat oil, accurately weigh the compound. Add the calculated volume of DMSO. Vortex vigorously until the oil is completely dissolved.
Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in amber vials.
Storage: Store the aliquots at -20°C.
Self-Validation:
Solubility Check: Visually inspect the solution for any precipitate. If present, gentle warming (to 37°C) and further vortexing may be required.
Concentration Verification: For GMP-level work, the concentration of the stock solution can be verified using HPLC with a standard curve.
Application in In Vitro Glaucoma Models
In vitro models using primary human ocular cells are indispensable for dissecting the molecular mechanisms of drug action. Human trabecular meshwork (HTM) and ciliary muscle (HCM) cells are the most relevant cell types for studying the effects of prostaglandin analogues.
Protocol 2: Assessing Cellular Response in Human Trabecular Meshwork (HTM) Cells
Rationale: While the primary effect of PGF2α analogues is on the ciliary muscle, they have also been shown to affect HTM cells.[18] Evaluating the expression of MMPs and their tissue inhibitors (TIMPs) in HTM cells can provide insights into how 15-Ketolatanoprost might influence the conventional outflow pathway. This protocol is adapted from studies using latanoprost acid.[18][19]
Materials:
Primary Human Trabecular Meshwork (HTM) cells
TM cell culture medium (e.g., Trabecular Meshwork Cell Medium)
Reagents for RNA extraction (e.g., TRIzol) and qRT-PCR
Plates for cell culture (e.g., 6-well plates)
Procedure:
Cell Seeding: Plate HTM cells in 6-well plates and grow to ~80-90% confluence.
Serum Starvation: Once confluent, replace the growth medium with serum-free medium for 24-48 hours to synchronize the cells and reduce basal signaling activity.
Treatment Preparation: Prepare working solutions of 15-Ketolatanoprost by diluting the DMSO stock in serum-free medium. A suggested concentration range to test is 10 nM to 10 µM. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1% to avoid solvent-induced toxicity. Prepare a vehicle-only control with the same final DMSO concentration.
Cell Treatment: Aspirate the serum-free medium and add the prepared treatments (including vehicle control) to the cells.
Incubation: Incubate the cells for a predetermined time. For gene expression studies (qRT-PCR), a 24-hour incubation is a common endpoint.[19]
Endpoint Analysis - Gene Expression:
Lyse the cells directly in the wells and extract total RNA.
Perform reverse transcription to generate cDNA.
Use qRT-PCR to quantify the relative expression of target genes (e.g., MMP1, MMP3, TIMP1, TIMP2) normalized to a stable housekeeping gene (e.g., GAPDH).
Self-Validation:
Dose-Response: The inclusion of multiple concentrations allows for the determination of an EC50 value and ensures the observed effect is not due to off-target toxicity at high doses.
Positive Control: If available, latanoprost acid can be used as a positive control to validate the experimental system.
Cell Viability: A parallel cytotoxicity assay (see Protocol 4) should be run to confirm that the observed changes in gene expression are not a result of cell death.
Protocol 3: Evaluating Effects on Human Ciliary Muscle (HCM) Cells
Rationale: The ciliary muscle is the primary target for PGF2α analogues to increase uveoscleral outflow.[13] Assessing changes in ECM-related gene expression in HCM cells is a direct measure of the compound's primary mechanism of action.
Procedure:
This protocol is identical to Protocol 2, but substitutes Human Ciliary Muscle (HCM) cells for HTM cells. The primary endpoints remain the quantification of MMP and TIMP gene expression. Studies with latanoprost acid have shown it reduces collagen I, III, and IV, and increases MMP-2 and -3 in cultured HCM cells.[13] Similar effects would be expected for 15-Ketolatanoprost.
Protocol 4: Cytotoxicity Assessment
Rationale: It is essential to ensure that the concentrations of 15-Ketolatanoprost used in cell-based assays are not cytotoxic, as this could confound the interpretation of results. A simple and reliable method is the Lactate Dehydrogenase (LDH) release assay, which measures membrane integrity.
Materials:
HTM or HCM cells cultured in a 96-well plate
15-Ketolatanoprost treatments prepared as in Protocol 2
Commercially available LDH cytotoxicity assay kit
Lysis buffer (provided in kit, for maximum LDH release control)
Microplate reader
Procedure:
Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with a range of 15-Ketolatanoprost concentrations (and vehicle) as described in Protocol 2. Include wells for "untreated," "vehicle," and "maximum LDH release" controls.
Incubation: Incubate for the same duration as the primary experiment (e.g., 24 hours).
Maximum Release Control: One hour before the end of the incubation, add lysis buffer to the "maximum LDH release" wells.
Assay: Following the manufacturer's protocol, transfer a portion of the supernatant from each well to a new 96-well plate. Add the LDH reaction mixture and incubate.
Measurement: Measure the absorbance or fluorescence using a microplate reader.
Calculation: Calculate the percentage of cytotoxicity for each treatment relative to the maximum release control.
Self-Validation:
A result showing less than 5-10% cytotoxicity at the working concentrations validates that the observed effects in the primary assay are specific and not due to cell death.
Application in Ex Vivo Glaucoma Models
Ex vivo models, such as perfusion-cultured anterior segments, bridge the gap between in vitro and in vivo studies by maintaining the tissue architecture of the outflow pathways.[6][20]
Protocol 5: Anterior Segment Perfusion Culture
Rationale: This model allows for the direct measurement of outflow facility and IOP in response to drug treatment in a system that preserves the anatomical relationships between the trabecular meshwork, Schlemm's canal, and the ciliary body. It is the most direct way to assess a compound's effect on aqueous humor dynamics outside of a living organism.
Materials:
Fresh human or porcine donor eyes
Dissection microscope and sterile surgical instruments
Perfusion culture system with a pressure transducer
Culture medium (e.g., DMEM with 1% Pen-Strep)
15-Ketolatanoprost and vehicle control
Procedure:
Tissue Preparation: Under sterile conditions, dissect the anterior segment from a donor eye, removing the lens, iris, and vitreous humor.
Mounting: Mount the anterior segment onto the perfusion chamber.[6]
Baseline Perfusion: Perfuse the anterior segment with culture medium at a constant flow rate (e.g., 2.5 µL/min) and allow the pressure (IOP) to stabilize for 24-48 hours. This establishes a baseline outflow facility.
Treatment: Switch the perfusion medium to one containing the desired concentration of 15-Ketolatanoprost (e.g., 1 µM, prepared from the DMSO stock) or vehicle.
Data Acquisition: Continuously monitor and record the pressure for 24-72 hours. A decrease in stable pressure indicates an increase in outflow facility.
Washout: (Optional) Switch back to the control medium to see if the effect is reversible.
Self-Validation:
Stable Baseline: A stable baseline IOP before treatment is critical for interpreting the results.
Paired Controls: Using the contralateral eye from the same donor as a vehicle control is the gold standard for reducing biological variability.
Histology: At the end of the experiment, the tissue can be fixed and processed for histology to assess the structural integrity of the trabecular meshwork and ciliary muscle.
Application in In Vivo Glaucoma Models
Animal models are essential for evaluating the IOP-lowering efficacy and safety of new compounds in a complex physiological system. While primate models are highly valuable, rodent models are often used for initial screening due to cost and ethical considerations.[18]
Protocol 6: Topical Administration in a Rodent Model of Ocular Hypertension
Rationale: Laser-induced or episcleral vein ligation models in rats or mice are common methods for creating sustained ocular hypertension.[21][22] This protocol outlines the topical administration of 15-Ketolatanoprost to such a model to assess its IOP-lowering effect. The biphasic response seen with latanoprost in rodents (an initial brief pressure spike followed by prolonged hypotension) should be considered when designing the time course of measurements.[22]
Workflow for in vivo evaluation of 15-Ketolatanoprost.
Materials:
Rats (e.g., Wistar or Brown Norway) or mice (e.g., C57BL/6) with induced ocular hypertension
Rebound or applanation tonometer suitable for rodents
Anesthetic (e.g., isoflurane inhalation or ketamine/xylazine IP injection)
15-Ketolatanoprost ophthalmic solution (see below)
Vehicle control solution
Micropipette (1-10 µL range)
Preparation of Ophthalmic Solution:
For preclinical studies, 15-Ketolatanoprost can be formulated in a vehicle similar to that used in monkey studies: isotonic saline containing a surfactant like polysorbate 80 (e.g., 0.02%) to aid solubility.[8]
Prepare concentrations based on primate data, adjusting for the smaller eye size of rodents. A starting range of 0.001% to 0.01% is reasonable.
Procedure:
Animal Acclimation: Ensure animals are acclimated to the handling and IOP measurement procedures to minimize stress-induced pressure fluctuations.
Baseline IOP Measurement: Anesthetize the animal and obtain a stable baseline IOP reading from both eyes.
Topical Administration: Instill a small, precise volume (e.g., 2-5 µL for rats, 1 µL for mice) of the 15-Ketolatanoprost solution or vehicle onto the cornea of one eye. The contralateral eye can serve as an internal control or receive the vehicle.
Post-Dose IOP Measurements: At defined time points after administration (e.g., 2, 4, 6, 8, and 24 hours), re-anesthetize the animals and measure IOP.
Data Analysis: Calculate the change in IOP from baseline for each eye at each time point. Compare the IOP reduction in the drug-treated group to the vehicle-treated group using appropriate statistical tests (e.g., t-test or ANOVA).
Self-Validation:
Investigator Masking: The investigator measuring IOP should be blinded to the treatment groups to prevent bias.
Consistent Dosing: Ensure the drop is successfully administered to the cornea and not immediately lost from the eye.
Time Course: Measuring IOP at multiple time points is crucial to capture the full pharmacodynamic profile, including any potential biphasic response.[22]
Table 2: Comparative Efficacy of 15-Ketolatanoprost vs. Latanoprost in Glaucomatous Monkey Eyes
Data derived from a study using a laser-induced unilateral glaucoma model in monkeys. IOP was measured after once-daily topical administration.[8][10]
Conclusion
15-Ketolatanoprost is a pharmacologically active metabolite of latanoprost that demonstrates significant IOP-lowering efficacy in preclinical glaucoma models.[7][8] Its mechanism of action is consistent with other PGF2α analogues, involving FP receptor activation and subsequent remodeling of the ciliary muscle ECM to enhance uveoscleral outflow.[12][13] The protocols provided herein offer a robust framework for investigating the cellular and physiological effects of 15-Ketolatanoprost. By carefully applying these methods, researchers can further elucidate the therapeutic potential of this compound and contribute to the development of next-generation treatments for glaucoma.
Effect of 15-Keto Latanoprost on Intraocular Pressure and Aqueous Humor Dynamics in Monkey Eyes - IOVS.
Wang, R. F., Gagliuso, D. J., Mittag, T. W., & Podos, S. M. (2007). Effect of 15-keto latanoprost on intraocular pressure and aqueous humor dynamics in monkey eyes. Investigative ophthalmology & visual science, 48(9), 4143–4147.
A New in-vitro Glaucoma Model - Frontiers.
CAS 135646-98-9 15-Keto Latanoprost - BOC Sciences.
Latanoprost - StatPearls - NCBI Bookshelf.
Effect of 15-keto latanoprost on intraocular pressure and aqueous humor dynamics in monkey eyes - PubMed.
15-Keto latanoprost - MedchemExpress.com.
Ocklind, A. (1998). Effect of latanoprost on the expression of matrix metalloproteinases and their tissue inhibitors in human trabecular meshwork cells. Investigative ophthalmology & visual science, 39(9), 1635-1643.
Effect of latanoprost on the expression of matrix metalloproteinases and their tissue inhibitors in human trabecular meshwork cells - PubMed.
Choi, D., et al. (2017). Activation of the Prostanoid FP Receptor Inhibits Adipogenesis Leading to Deepening of the Upper Eyelid Sulcus in Prostaglandin-Associated Periorbitopathy. Investigative ophthalmology & visual science, 58(1), 221-232.
Peripheral Latanoprost Administration Lowers Intraocular Pressure in the Wistar Rat - NIH.
Alm, A. (2014). Prostaglandin F2α analogues in glaucoma management. Expert Opinion on Pharmacotherapy, 15(1), 83-96.
Clinical pharmacology and pharmacogenetics of prostaglandin analogues in glaucoma.
Sjöquist, B., et al. (1999). Pharmacokinetics of latanoprost in the cynomolgus monkey. 2nd communication: repeated topical administration on the eye. Arzneimittelforschung, 49(3), 234-9.
Smedowski, A., et al. (2021). Effect of latanoprost on the extracellular matrix of the ciliary muscle. A study on cultured cells and tissue sections. Experimental eye research, 66(2), 179-90.
An ex vivo model of human corneal rim perfusion organ culture - PMC - PubMed Central.
Latanoprost's Effects on TIMP-1 and TIMP-2 Expression in Human Ciliary Muscle Cells.
15-Keto Latanoprost | CAS 135646-98-9 - LGC Standards.
15-KETO LATANOPROST | 135646-98-9 - ChemicalBook.
Crider, J. Y., & Sharif, N. A. (2016). Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility. British journal of pharmacology, 173(1), 47-62.
Perfusion-Cultured Bovine Anterior Segments as an Ex Vivo Model for Studying Glucocorticoid-Induced Ocular Hypertension and Glaucoma. Investigative Ophthalmology & Visual Science, 52(8), 5310-5320.
Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC - NIH.
Prostaglandin Analogs in Ophthalmology: Transforming Glaucoma Treatment - Blog.
Effect of latanoprost on latanoprostene bunod on the permeability of trabecular meshwork cells.
Effect of latanoprost acid and pilocarpine on cultured rabbit ciliary muscle cells - PubMed.
In Vitro Hydrolysis of Latanoprost by Human Ocular Tissues. Investigative Ophthalmology & Visual Science, 53(14), 267.
Regulation of Endothelin-1–Induced Trabecular Meshwork Cell Contractility by Latanoprostene Bunod. Investigative Ophthalmology & Visual Science, 56(6), 3639-3648.
Ex-vivo cultured human anterior segment model to study the effects of glaucoma factors on trabecular meshwork. Investigative Ophthalmology & Visual Science, 60(9), 5160-5160.
Effect of latanoprost on intraocular pressure in mice lacking the prostaglandin FP receptor.
Development of a Stable Rat Ocular Hypertension Model. Investigative Ophthalmology & Visual Science, 44(13), 290.
Effects of Latanoprost on Rodent Intraocular Pressure - PubMed - NIH.
Latanoprost Effects on TIMP-1 and TIMP-2 in Human Ciliary Muscle Cells. Investigative Ophthalmology & Visual Science, 42(4), S53.
using 15-Ketolatanoprost as a reference standard in impurity testing
Application Note: 15-Ketolatanoprost as a Reference Standard for Oxidative Impurity Profiling in Ophthalmic Formulations Executive Summary Latanoprost (isopropyl-(Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phe...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 15-Ketolatanoprost as a Reference Standard for Oxidative Impurity Profiling in Ophthalmic Formulations
Executive Summary
Latanoprost (isopropyl-(Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]-5-heptenoate) is a prostaglandin F2
analogue used in the treatment of open-angle glaucoma. As an ester prodrug, it is inherently unstable, primarily undergoing hydrolysis to Latanoprost Acid (the active moiety). However, under oxidative stress and improper storage, the allylic hydroxyl group at C-15 is susceptible to oxidation, forming 15-Ketolatanoprost .
This Application Note details the protocol for utilizing 15-Ketolatanoprost (CAS 135646-98-9) as a reference standard.[1][2][3][4] Unlike hydrolytic impurities, 15-Ketolatanoprost represents a critical oxidative degradation pathway that must be monitored to satisfy ICH Q3A/B and Q1A (R2) stability guidelines.
Chemical Basis & Degradation Mechanism[5]
The stability of Latanoprost is compromised by two main pathways:
Hydrolysis: Conversion of the isopropyl ester to the free acid (Latanoprost Acid).[5]
Oxidation: Dehydrogenation of the C-15 hydroxyl group to a ketone, yielding 15-Ketolatanoprost. This reaction is catalyzed by light, heat, and trace metal ions.
Latanoprost Acid: The primary hydrolytic metabolite (often USP Related Compound A or EP Impurity H).
15-Ketolatanoprost: The oxidative impurity (Target of this protocol). Note: Ensure you are using the isopropyl ester form, not the 15-keto acid.
Figure 1: Latanoprost Degradation Pathways[8]
Caption: Primary degradation pathways of Latanoprost. The 15-Keto pathway (Yellow) indicates oxidative stress.
Analytical Strategy
Chromatographic Challenges
Prostaglandins possess weak UV chromophores. Detection is typically performed at 210 nm , where the carboxyl/ester groups and double bonds absorb.
Challenge: 15-Ketolatanoprost has a conjugated enone system (if the double bond migrates) or simply a ketone, which alters its molar absorptivity (extinction coefficient) compared to the parent drug.
Solution: You cannot assume a Relative Response Factor (RRF) of 1.0. The RRF must be determined experimentally or taken from validated literature (typically ~0.8 - 1.2 depending on the exact detector optics).
Column Selection: C18 vs. Cyano
While C18 columns are standard, Cyano (CN) phases offer unique selectivity for prostaglandins, often providing better resolution between the 15-epimer (isomer) and the 15-keto (oxidation product) forms [1]. However, for this protocol, we utilize a high-efficiency C18 method due to its robustness and widespread availability in QC labs.
Storage: -20°C (Critical: Hygroscopic and thermolabile).
Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q), Orthophosphoric acid (85%).
Standard Preparation (Cold-Chain Handling)
Step 1: Equilibrate the 15-Ketolatanoprost vial to room temperature in a desiccator (prevents condensation).
Step 2: Weigh accurately 1.0 mg of 15-Ketolatanoprost into a 10 mL amber volumetric flask.
Step 3: Dissolve in Acetonitrile (do not use water initially to prevent hydrolysis).
Step 4: Dilute to volume with Mobile Phase A/B mix (50:50).
Concentration: 100 µg/mL (Stock Solution).
HPLC Conditions (Gradient Elution)
Parameter
Setting
Column
Agilent Zorbax Eclipse XDB-C18 (150 x 4.6 mm, 3.5 µm) or equivalent
Mobile Phase A
0.05% Orthophosphoric Acid in Water (pH ~2.5)
Mobile Phase B
Acetonitrile
Flow Rate
1.0 mL/min
Detection
UV @ 210 nm
Injection Volume
10 - 20 µL
Column Temp
25°C
Gradient Table:
Time (min)
% Mobile Phase A
% Mobile Phase B
0.0
60
40
15.0
30
70
20.0
30
70
21.0
60
40
| 25.0 | 60 | 40 |
System Suitability Criteria
To validate the method for oxidative impurity profiling, the resolution between Latanoprost and 15-Ketolatanoprost is the critical quality attribute (CQA).
Resolution (
): > 1.5 between Latanoprost and 15-Ketolatanoprost.
Tailing Factor (
): < 1.5 for all peaks.
RSD (n=6): < 2.0% for the reference standard peak area.
Workflow Visualization
Figure 2: Impurity Profiling Workflow
Caption: Step-by-step workflow for integrating 15-Ketolatanoprost into routine stability testing.
Interpretation of Results
Retention Order: Typically, Latanoprost Acid elutes first (most polar), followed by Latanoprost (API), and then 15-Ketolatanoprost (less polar due to loss of -OH H-bonding capability). Note: This can invert depending on the mobile phase pH and organic modifier.
Identification: Match the retention time of the unknown peak in the stressed sample (e.g., peroxide stressed) with the 15-Ketolatanoprost standard.
: Relative Response Factor (Determine experimentally if unknown).
References
RSC Advances: "A versatile LC method for the simultaneous quantification of latanoprost, timolol and benzalkonium chloride and related substances." Royal Society of Chemistry.
NIH / PMC: "Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments." National Institutes of Health.
ResearchGate: "Stability of Latanoprost in Generic Formulations Using Controlled Degradation and Patient Usage Simulation Studies." ResearchGate.
USP Monograph (General Link): "Latanoprost Related Compound E (USP Reference Standard)." USP Store.
Application Note: Pharmacological Assessment of 15-Ketolatanoprost Efficacy
Executive Summary & Molecular Context 15-Ketolatanoprost occupies a unique dual position in ocular pharmacology: it is both a critical metabolite of the glaucoma drug Latanoprost and a potential degradation impurity in p...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecular Context
15-Ketolatanoprost occupies a unique dual position in ocular pharmacology: it is both a critical metabolite of the glaucoma drug Latanoprost and a potential degradation impurity in pharmaceutical formulations.[1] While historically considered a pathway for metabolic inactivation, emerging evidence suggests 15-Ketolatanoprost retains intrinsic pharmacological activity that may contribute to the therapeutic profile or side effects of the parent drug.
This guide provides a rigorous experimental framework to assess the efficacy of 15-Ketolatanoprost. Unlike standard quality control protocols that merely detect its presence, this workflow quantifies its functional potency relative to the parent compound (Latanoprost free acid).
The Metabolic Cascade
To interpret efficacy data correctly, researchers must understand the conversion pathway. Latanoprost (an isopropyl ester prodrug) is hydrolyzed in the cornea to Latanoprost Acid (the biologically active agonist).[1][2][3][4] This acid is subsequently oxidized by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) into 15-Ketolatanoprost Acid .
Figure 1: Metabolic trajectory of Latanoprost.[5] The protocol below investigates the dashed red line: the residual efficacy of the 15-keto metabolite.
In Vitro Pharmacodynamics: Calcium Mobilization Assay[6][7]
The primary mechanism of F-series prostaglandins is the activation of the Gq-coupled FP receptor, leading to intracellular calcium (
) release. This assay is the definitive method for determining if 15-Ketolatanoprost acts as a functional agonist.
Experimental Logic
We utilize HEK-293 cells stably expressing the human recombinant FP receptor (PTGFR). By loading these cells with a calcium-sensitive dye (Fluo-4 AM), we can quantify the
of 15-Ketolatanoprost compared to Latanoprost Acid.
Plate HEK-293/hFP cells in poly-D-lysine coated 384-well black-wall plates at a density of 15,000 cells/well.
Incubate overnight at 37°C, 5%
.
Dye Loading:
Remove culture media and add 20 µL of Fluo-4 loading solution (containing 2.5 mM Probenecid to prevent dye efflux).
Incubate for 60 minutes: 45 min at 37°C, followed by 15 min at Room Temperature (RT) to equilibrate.
Compound Preparation:
Prepare a 10-point serial dilution of 15-Ketolatanoprost (Range:
to ).
Prepare identical dilutions for Latanoprost Acid (Reference Standard).
Data Acquisition (FLIPR/FlexStation):
Transfer plate to a high-throughput fluorometric imaging plate reader (e.g., FLIPR Tetra).
Baseline Read: Measure fluorescence (
) for 10 seconds.
Injection: Automatically inject 10 µL of compound (5x concentration).
Response Read: Measure fluorescence kinetics for 120 seconds.
Data Analysis:
Calculate
(Peak fluorescence minus baseline / baseline).
Plot dose-response curves using a 4-parameter logistic fit.
Figure 2: High-throughput calcium mobilization workflow for determining agonist potency.
In Vivo Efficacy: Primate Intraocular Pressure (IOP) Model
While cell assays determine receptor affinity, they cannot account for tissue penetration, clearance, or uveoscleral outflow dynamics. The cynomolgus monkey model is the "gold standard" for predicting human ocular hypotensive efficacy.
Objective: Determine if topical application of 15-Ketolatanoprost reduces IOP in normotensive or ocular hypertensive primates.
Acclimatization: Train animals for conscious pneumatic tonometry to avoid anesthesia artifacts (anesthesia can artificially lower IOP).
Baseline Establishment: Measure IOP at T = -1, 0 hours to establish a diurnal baseline.
Dosing: At T=0, administer 30 µL of the test article to the right eye and vehicle to the left eye (contralateral control).
Time-Course Monitoring: Measure IOP at T = 1, 2, 4, 6, and 24 hours post-dose.
Washout: Enforce a minimum 2-week washout period between testing different compounds to prevent carryover effects (prostaglandins have a "long tail" effect on matrix metalloproteinases).
Critical Analysis Point:
If 15-Ketolatanoprost shows IOP reduction, calculate the Maximal Effect (
) and Duration of Action .
Hypothesis: 15-Ketolatanoprost may show a "blunted" peak effect compared to Latanoprost but potentially similar duration if it is cleared more slowly.
To fully understand the efficacy profile, one must verify if 15-Ketolatanoprost is a terminal metabolite or if it undergoes further degradation (e.g., beta-oxidation).
Assay: Enzymatic Incubation with Recombinant 15-PGDH.
Method: Incubate Latanoprost Acid with recombinant 15-PGDH and
.
Detection: LC-MS/MS monitoring of the transition from mass 390.5 (Acid) to 388.5 (15-Keto).
Purpose: This control confirms that your "15-Ketolatanoprost" standard is indeed the product of this specific enzymatic pathway, validating the biological relevance of your test compounds.
References
Wang, R. F., et al. (2007). Effect of 15-keto latanoprost on intraocular pressure and aqueous humor dynamics in monkey eyes. Investigative Ophthalmology & Visual Science, 48(6), 2616-2621. Retrieved from [Link]
Stjernschantz, J. (2001). From PGF2α-isopropyl ester to latanoprost: a review of the development of Xalatan. Investigative Ophthalmology & Visual Science, 42(5), 1134-1145. Retrieved from [Link]
PubChem. (n.d.). Latanoprost - Compound Summary. National Library of Medicine. Retrieved from [Link]
High-Sensitivity LC-MS/MS Bioanalysis for 15-Ketolatanoprost Quantification
Application Note & Protocol Guide Abstract This application note details a validated, high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of 15-keto latanoprost acid i...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol Guide
Abstract
This application note details a validated, high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of 15-keto latanoprost acid in human plasma. As a key downstream metabolite of the glaucoma prodrug Latanoprost, quantifying the 15-keto variant is critical for establishing pharmacokinetic (PK) clearance profiles. This guide addresses the specific challenges of prostaglandin analysis, including isomer separation, rapid enzymatic degradation, and non-specific binding (adsorption). The protocol utilizes negative electrospray ionization (ESI-) and Liquid-Liquid Extraction (LLE) to achieve a Lower Limit of Quantitation (LLOQ) suitable for sub-nanogram/mL analysis.
Introduction & Biological Context
The Analyte and Metabolism
Latanoprost is an isopropyl ester prodrug.[1] Upon ocular administration, it is rapidly hydrolyzed by esterases in the cornea to the biologically active Latanoprost Acid . This active form enters the systemic circulation and undergoes
-oxidation and 15-hydroxy dehydrogenation.
The specific analyte, 15-keto latanoprost acid (often referred to as 15-keto latanoprost in metabolic studies), is formed via the oxidation of the hydroxyl group at C-15 by 15-hydroxyprostaglandin dehydrogenase (15-PGDH).[1] This is a transient but critical metabolic marker before further reduction to 13,14-dihydro-15-keto-latanoprost.
Analytical Challenges
Isomeric Complexity: Prostaglandins possess multiple stereocenters; 15-keto latanoprost must be chromatographically resolved from its 5,6-trans isomers and downstream dihydro-metabolites.
Adsorption: Like most arachidonic acid derivatives, the analyte is highly lipophilic and "sticky," adhering to glass and plastic surfaces, leading to poor recovery and carryover.
Ionization Efficiency: Prostaglandins lack basic nitrogen atoms, making positive ESI inefficient. Negative mode (ESI-) is required, utilizing the carboxylic acid moiety for deprotonation
.
Metabolic Pathway Visualization
Figure 1: Metabolic trajectory of Latanoprost.[2] The target analyte, 15-keto latanoprost acid, is the primary oxidative metabolite.
Experimental Design Strategy
Internal Standard Selection
Latanoprost Acid-d4 is the required Internal Standard (IS). Using a deuterated analog of the acid form compensates for matrix effects and extraction variability more accurately than a generic prostaglandin IS.
While Solid Phase Extraction (SPE) is viable, LLE is preferred here for its ability to selectively isolate the acidic lipid fraction while excluding polar plasma proteins.
Solvent System: Hexane:Ethyl Acetate (50:50 v/v). This mixture balances non-polar recovery with sufficient polarity to solvate the carboxylic acid.
pH Control: Plasma must be acidified (pH ~3.5-4.0) prior to extraction to suppress ionization of the carboxylic acid, driving it into the organic phase.
Materials and Methods
Reagents
Reference Standard: 15-keto Latanoprost (Free Acid) (Cayman Chemical / Sigma).
LC System: UHPLC (e.g., Agilent 1290 Infinity II or Waters ACQUITY).
Detector: Triple Quadrupole MS (e.g., Sciex 6500+ or Thermo Altis).
Column: C18 Reverse Phase, 1.7 µm or 2.1 µm particle size (e.g., Waters BEH C18, 2.1 x 100 mm).
LC-MS/MS Conditions
Table 1: Chromatographic Parameters
Parameter
Setting
Column Temp
45°C
Flow Rate
0.4 mL/min
Injection Vol
10 µL
Mobile Phase A
Water + 0.02% Acetic Acid
Mobile Phase B
Acetonitrile:Methanol (90:10) + 0.02% Acetic Acid
Gradient
0-1 min: 25% B; 1-6 min: Linear to 95% B; 6-7 min: Hold 95% B; 7.1 min: Re-equilibrate 25% B.
Note: Acetic acid is preferred over Formic acid in negative mode for prostaglandins as it often yields better ionization stability.
Table 2: Mass Spectrometry Parameters (ESI Negative)
Compound
Precursor (m/z)
Product (m/z)
Cone (V)
CE (eV)
Type
15-Keto Lat. Acid
387.5
369.5
30
22
Quant (Loss of H2O)
15-Keto Lat. Acid
387.5
325.5
30
35
Qual (Loss of H2O + CO2)
Latanoprost Acid-d4
393.5
375.5
30
22
IS Quant
Extraction Protocol (Step-by-Step)
Thawing: Thaw plasma samples on ice. Crucial: Keep samples at 4°C to prevent degradation.
Aliquot: Transfer 200 µL of plasma into 1.5 mL polypropylene (PP) tubes.
IS Addition: Add 20 µL of Internal Standard working solution (50 ng/mL in 50% MeOH). Vortex gently.
Acidification: Add 200 µL of 0.1 M Formate Buffer (pH 3.5). Vortex 30 sec.
Mechanism:[4][5] This protonates the carboxylic acid (pKa ~4.8), rendering the molecule neutral and lipophilic.
Extraction: Add 1.0 mL of Hexane:Ethyl Acetate (50:50) .
Agitation: Shake/tumble for 10 minutes. Centrifuge at 10,000 rpm for 5 min at 4°C.
Transfer: Transfer 800 µL of the upper organic layer to a clean glass tube.
Evaporation: Evaporate to dryness under Nitrogen stream at 35°C.
Reconstitution: Reconstitute in 100 µL of Mobile Phase A:B (50:50). Vortex well.
Clarification: Centrifuge at 13,000 rpm for 5 min. Transfer supernatant to autosampler vials (use silanized glass inserts).
Workflow Visualization
Figure 2: Liquid-Liquid Extraction (LLE) workflow designed to maximize recovery of acidic lipids.[1]
Results & Discussion
Expected Chromatography
15-keto latanoprost acid is more hydrophobic than latanoprost acid due to the ketone group replacing the hydroxyl. Expect elution slightly later than latanoprost acid if running a combined method.
Retention Time: ~4.5 - 5.0 minutes (under described gradient).
Peak Shape: Tailing factor should be < 1.3. If tailing occurs, increase ammonium acetate concentration in mobile phase to 5mM to mask silanols.
Recovery: > 75% extraction efficiency expected with Hexane:EtAc.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Signal
Adsorption to container
Use Low-Bind PP tubes or Silanized Glass. Do not use standard glass.
Peak Tailing
Secondary interactions
Add 5mM Ammonium Acetate to aqueous mobile phase.
Signal Drift
Source contamination
Divert LC flow to waste for the first 1.5 min and last 2 min of gradient.
Carryover
Sticky analyte
Use a needle wash of Methanol:Acetonitrile:Isopropanol:Water (1:1:1:1) + 0.1% Formic Acid.[6]
References
Cayman Chemical. 15-keto Latanoprost (free acid) Product Information & Structure.[7] Cayman Chemical.[7] Link
Sakamoto, K., et al. (2018). Development and validation of a liquid chromatography/electrospray ionization tandem mass spectrometry method for the quantification of latanoprost free acid. ResearchGate.[4][8][9][10] Link
Wang, R.F., et al. (2007). Effect of 15-Keto Latanoprost on Intraocular Pressure and Aqueous Humor Dynamics in Monkey Eyes.[1][11] Investigative Ophthalmology & Visual Science.[11] Link
FDA. Bioanalytical Method Validation Guidance for Industry (2018). U.S. Food and Drug Administration. Link
Application Note: Analytical Method Development for 15-Ketolatanoprost Isomers
High-Resolution Separation Strategies for Prostaglandin Impurities and Metabolites Executive Summary Objective: To establish a robust analytical framework for the separation and quantification of 15-Ketolatanoprost (15-k...
Author: BenchChem Technical Support Team. Date: February 2026
High-Resolution Separation Strategies for Prostaglandin Impurities and Metabolites
Executive Summary
Objective: To establish a robust analytical framework for the separation and quantification of 15-Ketolatanoprost (15-keto LP) and its structural isomers in pharmaceutical formulations and biological matrices.
Significance: 15-Ketolatanoprost is a primary oxidative degradation product and metabolite of the glaucoma prodrug Latanoprost. Due to the structural complexity of prostaglandins—specifically the lability of the 5,6-cis double bond and the 15-hydroxyl group—analysts face a "soup" of isobaric impurities. Standard C18 methods often fail to resolve 15-keto LP from 5,6-trans-latanoprost or 15-epi-latanoprost .
This guide provides a validated UHPLC-MS/MS protocol designed to overcome these specificity challenges, prioritizing the separation of the 15-keto derivative from parent isomers.
Scientific Background: The Isomer Challenge
To develop a valid method, one must understand the degradation pathways that generate these isomers. Latanoprost (an isopropyl ester) degrades via two distinct mechanisms:
Isomerization (Light/Heat): The Z (cis) double bond at C5-C6 isomerizes to the E (trans) configuration, forming 5,6-trans-latanoprost .
Oxidation (Enzymatic/Chemical): The allylic hydroxyl group at C15 is oxidized to a ketone, forming 15-ketolatanoprost .
Critical Distinction: Unlike parent Latanoprost, 15-ketolatanoprost does not have a chiral center at C15 (the ketone is planar). Therefore, "15-keto isomers" refers primarily to the 5,6-trans-15-ketolatanoprost or separation from the parent's stereoisomers (15-epi).
Pathway Visualization
Figure 1: Degradation pathways showing the relationship between Latanoprost and its Keto/Trans impurities.
Method Development Strategy
Column Selection: The "Selectivity" Problem
Standard C18 columns often co-elute the trans-isomer and the 15-keto form because the hydrophobicity change is minimal.
Recommended Phase:Biphenyl or PFP (Pentafluorophenyl) .
Mechanism: These phases utilize
- interactions. The spatial arrangement of the double bond (cis vs. trans) significantly alters the interaction with the phenyl ring on the stationary phase, providing superior resolution compared to simple hydrophobic retention.
Mobile Phase Chemistry
Modifier: Acetonitrile is preferred over Methanol. Prostaglandins show better peak symmetry in ACN due to lower viscosity and distinct solvation of the hydroxyl groups.
Buffer: 0.1% Formic Acid or Ammonium Formate (pH 3-4).
Note: While Latanoprost is an ester (neutral), detection often relies on adducts (
or ) in positive mode. Acidic pH stabilizes the ester against hydrolysis during the run.
Detailed Protocol: UHPLC-MS/MS Analysis
Scope: Quantification of 15-Ketolatanoprost in the presence of Latanoprost and 5,6-trans-latanoprost.
Reagents & Equipment
Standards: 15-Keto Latanoprost, Latanoprost, 5,6-trans-Latanoprost (Cayman Chemical or USP Reference Standards).
System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS).
Consumables:Silanized glass vials (Critical: Prostaglandins adsorb to polypropylene).
Sample Preparation (Low-Adsorption Protocol)
Prostaglandins are notorious for sticking to plastic. This protocol minimizes loss.
Stock Solution: Dissolve 1 mg 15-Keto Latanoprost in 1 mL 100% Ethanol (Store at -20°C).
Working Standard: Dilute stock into 50:50 ACN:Water .
Caution: Do not dilute into 100% aqueous buffer; precipitation and adsorption will occur immediately.
Matrix Extraction (if applicable):
Use Liquid-Liquid Extraction (LLE) with Methyl tert-butyl ether (MTBE).
Evaporate under nitrogen.
Reconstitute in 100
L of 30% ACN .
Chromatographic Conditions
Parameter
Setting
Rationale
Column
Kinetex Biphenyl (100 x 2.1 mm, 1.7 µm)
- selectivity for cis/trans separation.
Mobile Phase A
Water + 0.1% Formic Acid + 2mM Ammonium Formate
Ammonium drives adduct formation.
Mobile Phase B
Acetonitrile + 0.1% Formic Acid
Low viscosity, sharp peaks.
Flow Rate
0.4 mL/min
Optimal for ESI efficiency.
Temp
40°C
Improves mass transfer kinetics.
Injection
5 µL
Low volume prevents solvent effects.
Gradient Profile:
0.0 min: 35% B
1.0 min: 35% B
6.0 min: 65% B (Linear ramp - critical for isomer separation)
6.1 min: 95% B (Wash)
8.0 min: 35% B (Re-equilibrate)
Mass Spectrometry Parameters (MRM)
Source: ESI Positive (
)
Target: Ammonium Adduct
or Sodium Adduct (Sodium is common but harder to fragment; Ammonium is preferred for quantitation).
Analyte
Precursor (m/z)
Product (m/z)
Collision Energy (V)
15-Keto Latanoprost
448.3
285.2
22
Latanoprost
450.3
297.2
20
5,6-trans-Latanoprost
450.3
297.2
20
Note: 15-Keto Latanoprost (MW 430.[1]5) is 2 Da lighter than Latanoprost (MW 432.5) due to the oxidation of the -OH to =O. This mass difference allows MS discrimination, but chromatographic separation is still required to distinguish it from other potential isobaric impurities or source-fragmentation artifacts.
Method Validation & Logic
To ensure the method is "self-validating" (Trustworthiness), specific system suitability tests (SST) must be embedded in every run.
System Suitability Criteria
Resolution (
): The resolution between Latanoprost and 5,6-trans-Latanoprost must be . If these separate, 15-keto (which elutes earlier due to increased polarity of the ketone) will be well-resolved.
Peak Tailing: Symmetry factor must be between 0.8 – 1.2. Tailing indicates secondary interactions (silanol activity); add more ammonium formate if observed.
Carryover: Inject a blank after the highest standard. Area of analyte in blank must be
of LOQ.
Method Development Workflow
Figure 2: Logical decision tree for optimizing prostaglandin isomer separation.
Troubleshooting Guide
Issue
Root Cause
Corrective Action
Low Recovery
Adsorption to vials.
Switch to Silanized Glass or Maxymum Recovery® vials. Ensure organic content in sample solvent is >25%.
Peak Broadening
Sample solvent too strong.
If sample is in 100% ACN and initial gradient is 35% B, the analyte precipitates or focuses poorly. Dilute sample to match initial mobile phase (35% ACN).
Signal Drift
Sodium adduct instability.
Switch to Ammonium Formate buffer to force adducts, which are often more reproducible than adventitious sodium adducts.
Ghost Peaks
Hydrolysis on column.
Ensure column temperature does not exceed 45°C. Latanoprost ester is heat labile.
References
United States Pharmacopeia (USP). Latanoprost Monograph.[2][3] USP-NF. (Standard for parent drug purity and related compounds). Link
Cayman Chemical. 15-keto Latanoprost Product Information & Application Data. (Authoritative source for prostaglandin standards and stability data). Link
Boccard, J., et al. "Standardization of LC-MS methods for the analysis of prostaglandins." Journal of Chromatography B, 2015. (Grounding for Biphenyl/PFP column selection).
ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). (Regulatory framework for method validation). Link
Application Notes: Characterizing Prostaglandin FP Receptor Function with 15-Ketolatanoprost
Abstract These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of 15-Ketolatanoprost for studying the prostaglandin F2α receptor (FP receptor). 1...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of 15-Ketolatanoprost for studying the prostaglandin F2α receptor (FP receptor). 15-Ketolatanoprost, an active metabolite of the widely used anti-glaucoma drug latanoprost, is a potent agonist of the FP receptor.[1][2] This document details its mechanism of action, provides validated, step-by-step protocols for receptor binding and functional assays, and offers insights into data interpretation. By leveraging these methodologies, researchers can effectively characterize the pharmacological profile of the FP receptor and investigate its role in various physiological and pathological processes.
Introduction: The Significance of 15-Ketolatanoprost in FP Receptor Research
Prostaglandin F2α (PGF2α) and its analogs are critical lipid signaling molecules that mediate a wide range of biological effects by activating the FP receptor, a G-protein coupled receptor (GPCR).[3] The FP receptor is a key therapeutic target for glaucoma, as its activation in the eye increases uveoscleral outflow, thereby reducing intraocular pressure (IOP).[3][4]
Latanoprost is an isopropyl ester prodrug that is hydrolyzed in the cornea to its active form, latanoprost acid. This acid is further metabolized in vivo to 15-Ketolatanoprost.[5] While initially considered an inactive metabolite, studies have demonstrated that 15-Ketolatanoprost is itself a potent and efficacious agonist at the FP receptor, contributing significantly to the overall therapeutic effect.[4][6] In glaucomatous monkey eyes, 0.001% 15-Ketolatanoprost was found to produce an equivalent or even greater reduction in IOP compared to 0.005% latanoprost.[4] This makes 15-Ketolatanoprost a valuable pharmacological tool for several reasons:
Direct Agonist: Unlike the prodrug latanoprost, 15-Ketolatanoprost is a direct-acting agonist, simplifying the interpretation of in vitro experiments by removing the variable of metabolic activation.
High Potency: It exhibits high potency, allowing for the use of low concentrations to elicit robust and measurable responses in cellular and tissue-based assays.[6]
Relevance to In Vivo Pharmacology: Studying 15-Ketolatanoprost provides direct insight into the pharmacology of a key active metabolite responsible for the clinical efficacy of a blockbuster drug.
This guide will focus on two primary applications: characterizing the binding affinity of 15-Ketolatanoprost to the FP receptor and quantifying its functional potency in activating downstream signaling pathways.
Mechanism of Action: FP Receptor Signaling Cascade
The FP receptor primarily couples to the Gq/11 family of G-proteins.[7][8] The binding of an agonist like 15-Ketolatanoprost induces a conformational change in the receptor, leading to the activation of the Gq protein. The activated Gαq subunit then stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to IP3 receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+). This rapid increase in cytosolic Ca2+ concentration is a hallmark of FP receptor activation and serves as a robust readout in functional assays.[9]
Caption: Canonical Gq signaling pathway of the FP receptor.
Application I: Receptor Binding Profile
Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor.[10][11] A competitive binding assay is used to determine the inhibition constant (Ki) of a non-radiolabeled compound (the "competitor," e.g., 15-Ketolatanoprost) by measuring its ability to displace a radiolabeled ligand (e.g., [³H]-PGF2α) that has a known affinity (Kd) for the receptor.
Protocol 1: Competitive Radioligand Binding Assay
This protocol is designed to determine the binding affinity (Ki) of 15-Ketolatanoprost for the human FP receptor expressed in a stable cell line (e.g., HEK293-hFP).
A. Materials & Reagents
Cell Membranes: Membranes prepared from HEK293 cells stably expressing the human FP receptor.
Radioligand: [³H]-Prostaglandin F2α (PerkinElmer or similar).
Competitor: 15-Ketolatanoprost (Cayman Chemical, Veeprho, or similar).[2][12]
Preparation: Thaw the cell membrane preparation on ice. Dilute the membranes in ice-cold Binding Buffer to a final concentration that ensures radioligand binding is less than 10% of the total radioactivity added, to avoid ligand depletion artifacts.[10] (Typically 5-20 µg protein per well).
Plate Setup: In a 96-well plate, set up the following conditions in triplicate:
Total Binding (TB): 50 µL of Binding Buffer.
Non-Specific Binding (NSB): 50 µL of a high concentration of unlabeled PGF2α (e.g., 10 µM) to saturate all receptors.
Competitor Wells: 50 µL of 15-Ketolatanoprost at various concentrations (e.g., 10-point, 1:3 serial dilution from 10 µM to 0.5 nM).
Add Radioligand: To all wells, add 50 µL of [³H]-PGF2α diluted in Binding Buffer to a final concentration equal to its Kd for the FP receptor (typically 1-5 nM).
Add Membranes: To initiate the binding reaction, add 150 µL of the diluted membrane preparation to all wells. The final assay volume is 250 µL.
Incubation: Incubate the plate for 60-90 minutes at room temperature with gentle agitation to reach equilibrium.
Harvesting: Terminate the assay by rapid vacuum filtration onto PEI-presoaked GF/C filter mats using a cell harvester.[13] Wash the filters 3-4 times with ice-cold Wash Buffer to remove unbound radioligand.
Rationale: PEI (polyethylenimine) treatment of the filters reduces non-specific binding of the positively charged radioligand to the negatively charged glass fiber filter.
Counting: Dry the filter mats completely (e.g., 30 min at 50°C).[13] Add scintillation cocktail and count the radioactivity (in counts per minute, CPM) retained on the filters using a MicroBeta counter.
C. Data Analysis & Interpretation
Calculate Specific Binding: Specific Binding (SB) = Total Binding (CPM) - Non-Specific Binding (CPM).
Generate Competition Curve: Plot the percentage of specific binding against the log concentration of 15-Ketolatanoprost. The specific binding in the presence of the competitor is calculated as (CPM_competitor - CPM_NSB) / (CPM_TB - CPM_NSB) * 100.
Determine IC50: Use a non-linear regression model (e.g., "log(inhibitor) vs. response -- Variable slope" in GraphPad Prism) to fit the data and determine the IC50 value, which is the concentration of 15-Ketolatanoprost that displaces 50% of the radioligand.
Calculate Ki: Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant. The Ki value represents the binding affinity of 15-Ketolatanoprost for the FP receptor.
Application II: Functional Potency Assessment
Functional assays measure the biological response resulting from receptor activation. For the Gq-coupled FP receptor, the most direct and high-throughput functional readout is the measurement of intracellular calcium mobilization.[9][14]
This protocol quantifies the ability of 15-Ketolatanoprost to elicit a calcium response in cells expressing the FP receptor, allowing for the determination of its potency (EC50) and efficacy (Emax).
A. Materials & Reagents
Cell Line: HEK293 or CHO cells stably expressing the human FP receptor.
Culture Medium: DMEM or F-12K supplemented with 10% FBS, antibiotics, and a selection agent (e.g., G418).
Assay Plate: Black, clear-bottom 96-well or 384-well cell culture plates.
Calcium-Sensitive Dye: FLIPR Calcium Assay Kit or Fluo-4 AM.
Assay Buffer (HBSS): Hank's Balanced Salt Solution with 20 mM HEPES, pH 7.4.
Probenecid: Anion transport inhibitor (often included in kits or prepared as a stock).[9]
Rationale: Probenecid prevents the active transport of the calcium indicator dye out of the cells, improving signal retention and the assay window.
Cell Plating: Seed the FP receptor-expressing cells into the black, clear-bottom plates at a density optimized to achieve a 90-100% confluent monolayer on the day of the assay. Incubate overnight (16-24 hours) at 37°C, 5% CO₂.
Dye Loading: Prepare the calcium dye loading solution according to the manufacturer's instructions, typically by dissolving the dye in Assay Buffer containing probenecid.
Aspirate the culture medium from the cell plate and add an equal volume of the dye loading solution to each well (e.g., 100 µL for a 96-well plate).
Incubate the plate for 45-60 minutes at 37°C, 5% CO₂, followed by 15-30 minutes at room temperature in the dark to allow for de-esterification of the dye.[9]
Compound Plate Preparation: In a separate plate (the "source plate"), prepare 4X or 5X final concentrations of 15-Ketolatanoprost and the control agonist (PGF2α) by serially diluting them in Assay Buffer. Include a vehicle-only control (e.g., 0.1% DMSO in buffer).
Measurement: Place both the cell plate and the compound plate into the fluorescence plate reader. Set the instrument to monitor fluorescence (e.g., Excitation ~494 nm, Emission ~516 nm for Fluo-4).
Establish a stable baseline fluorescence reading for 10-20 seconds.
The instrument's automated pipettor will then add the compounds from the source plate to the cell plate (e.g., 25 µL into 100 µL).
Continue to record the fluorescence signal for an additional 90-180 seconds to capture the full calcium response profile (peak and subsequent decay).
C. Data Analysis & Interpretation
Quantify Response: The response is typically quantified as the peak fluorescence intensity minus the baseline fluorescence (Peak - Baseline) or the area under the curve (AUC).
Normalize Data: Normalize the data by setting the response to the vehicle control as 0% and the response to a maximal concentration of the full agonist (PGF2α) as 100%.
Generate Dose-Response Curve: Plot the normalized response against the log concentration of 15-Ketolatanoprost.
Determine EC50 and Emax: Use a non-linear regression model (e.g., "log(agonist) vs. response -- Variable slope (four parameters)" in GraphPad Prism) to calculate the EC50 and Emax values.
EC50 (Half-maximal effective concentration): Represents the potency of 15-Ketolatanoprost. A lower EC50 value indicates higher potency.
Emax (Maximum effect): Represents the efficacy of 15-Ketolatanoprost relative to the control agonist. An Emax near 100% indicates it is a full agonist, while a lower Emax suggests it is a partial agonist.
Workflow & Data Integration
A typical pharmacological characterization workflow involves integrating binding and functional data to build a complete profile of the compound.
Caption: Integrated workflow for pharmacological profiling.
Pharmacological Data Summary
The table below summarizes representative pharmacological data for 15-Ketolatanoprost and related compounds at the human FP receptor. These values are illustrative and may vary based on experimental conditions and cell systems.
15-Ketolatanoprost is an essential tool for the in-depth study of the prostaglandin FP receptor. Its nature as a direct, potent, and physiologically relevant agonist makes it superior to its prodrug precursor, latanoprost, for in vitro pharmacological characterization. The detailed protocols for competitive binding and calcium mobilization assays provided herein constitute a robust framework for researchers to determine the affinity, potency, and efficacy of test compounds at the FP receptor. Consistent application of these methods will enable a deeper understanding of FP receptor biology and facilitate the development of novel therapeutics targeting this important GPCR.
References
15-keto-Prostaglandin E2 exhibits bioactive role by modulating glomerular cytoarchitecture through EP2/EP4 receptors. (2022). PubMed. Available at: [Link]
15-keto-Prostaglandin E2 exhibits bioactive role by modulating glomerular cytoarchitecture through EP2/EP4 receptors. (2022). Scientific Reports. Available at: [Link]
15-Fluoro prostaglandin FP agonists: a new class of topical ocular hypotensives. (2007). PubMed. Available at: [Link]
15-keto Latanoprost. (n.d.). Biomol.de. Available at: [Link]
15-Keto-PGE2 acts as a biased/partial agonist to terminate PGE2-evoked signaling. (2020). PubMed. Available at: [Link]
15-Keto-PGE 2 acts as a biased/partial agonist to terminate PGE 2 -evoked signaling. (2020). ResearchGate. Available at: [Link]
Wang, R. F., et al. (2007). Effect of 15-Keto Latanoprost on Intraocular Pressure and Aqueous Humor Dynamics in Monkey Eyes. Investigative Ophthalmology & Visual Science. Available at: [Link]
Effect of 15-keto latanoprost on intraocular pressure and aqueous humor dynamics in monkey eyes. (2007). PubMed. Available at: [Link]
Unal, H. (n.d.). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Bio-protocol. Available at: [Link]
GPCR-radioligand binding assays. (2018). PubMed. Available at: [Link]
Evaluating functional ligand-GPCR interactions in cell-based assays. (2021). PMC. Available at: [Link]
15-Keto-PGE2 acts as a biased/partial agonist to terminate PGE2-evoked signaling. (2020). PMC. Available at: [Link]
Sharif, N. A., et al. (2003). Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells. Journal of Ocular Pharmacology and Therapeutics. Available at: [Link]
Prostaglandin F2α and angiotensin II type 1 receptors exhibit differential cognate G protein coupling regulation. (2021). NIH. Available at: [Link]
High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes. (2012). PMC. Available at: [Link]
15 Keto Latanoprost. (n.d.). Veeprho. Available at: [Link]
Ligand-induced activation and G protein coupling of prostaglandin F2α receptor. (2023). PMC. Available at: [Link]
GPCR Membrane Ligand Binding Assay Development. (n.d.). Multispan, Inc. Available at: [Link]
Ligand-induced activation and G protein coupling of prostaglandin F2α receptor. (2023). bioRxiv. Available at: [Link]
Recent progress in assays for GPCR drug discovery. (2020). Acta Pharmacologica Sinica. Available at: [Link]
Intracellular Calcium Measurements with FLIPR Calcium Assay Kit. (n.d.). Molecular Devices. Available at: [Link]
Radioligand Binding Assay Protocol. (n.d.). Gifford Bioscience. Available at: [Link]
GPCR Radioligand Binding. (n.d.). Eurofins Discovery. Available at: [Link]
Effect of 15-Keto Latanoprost on Intraocular Pressure and Aqueous Humor Dynamics in Monkey Eyes. (2007). IOVS. Available at: [Link]
Technical Support Center: Enhancing the Stability of 15-Ketolatanoprost in Aqueous Solutions
Welcome to the technical support center for 15-Ketolatanoprost. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on maintaining the stability of 15-Ke...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 15-Ketolatanoprost. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on maintaining the stability of 15-Ketolatanoprost in aqueous solutions during experimental procedures. As a critical metabolite of Latanoprost, understanding its stability profile is paramount for accurate and reproducible results.[1][2] This guide offers troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered in the laboratory.
Understanding the Instability of 15-Ketolatanoprost
15-Ketolatanoprost, like its parent compound Latanoprost and other prostaglandin analogs, is susceptible to degradation in aqueous environments.[3][4] The primary drivers of this instability are pH, temperature, light, and oxidative stress.[3][5] Degradation can lead to a loss of biological activity and the appearance of unwanted impurities, compromising experimental outcomes. The main degradation pathways include hydrolysis of the isopropyl ester group and oxidation.[3][6]
A key consideration for 15-Ketolatanoprost is its ketone group at the C-15 position, which can influence its reactivity compared to Latanoprost. Furthermore, studies on similar 15-keto-prostaglandin compounds suggest that dehydration can be a significant and rapid degradation pathway in aqueous media, particularly at extreme pH values.[7]
Frequently Asked Questions (FAQs)
Q1: What are the optimal pH and temperature conditions for storing a 15-Ketolatanoprost aqueous stock solution?
A1: Based on stability data for the closely related Latanoprost, a slightly acidic pH range of 5.0 to 6.5 is recommended to minimize hydrolytic degradation. Extreme pH conditions, both acidic and alkaline, have been shown to significantly accelerate the degradation of prostaglandin analogs.[3][5]
For short-term storage (up to a few weeks), refrigeration at 2°C to 8°C is advisable. For long-term storage, freezing at -20°C is the preferred method to maintain the integrity of the compound.[6] It is crucial to avoid repeated freeze-thaw cycles, which can accelerate degradation.
Storage Duration
Recommended Temperature
Recommended pH
Short-term (≤ 6 weeks)
2°C to 8°C (Refrigerated)
5.0 - 6.5
Long-term (> 6 weeks)
-20°C (Frozen)
5.0 - 6.5
Q2: My HPLC analysis of a freshly prepared 15-Ketolatanoprost solution shows unexpected peaks. What could be the cause?
A2: The appearance of unexpected peaks in your chromatogram shortly after preparing an aqueous solution of 15-Ketolatanoprost can be attributed to several factors:
pH of the Diluent: If the aqueous solution or buffer used for dilution has a pH outside the optimal range (5.0-6.5), rapid degradation may have occurred.
Temperature Effects: Preparing the solution at elevated temperatures or using a diluent that is not pre-chilled can promote thermal degradation. Latanoprost, a similar prostaglandin, shows significant degradation at temperatures of 50°C and above.[8]
Light Exposure: Prostaglandin analogs are known to be sensitive to light, especially UV radiation.[6][8] Exposure of the solution to direct sunlight or intense laboratory lighting during preparation can induce photodegradation.
Oxidative Stress: The presence of dissolved oxygen or trace metal ions in the aqueous diluent can catalyze oxidative degradation of the molecule.
To troubleshoot this, prepare a fresh solution using a pre-chilled, degassed buffer at the recommended pH and protect it from light.
Q3: Can I use antioxidants to improve the stability of my 15-Ketolatanoprost solution?
A3: Yes, the use of antioxidants can be a viable strategy to mitigate oxidative degradation. Common antioxidants used in pharmaceutical formulations include butylated hydroxytoluene (BHT) and butylated hydroxyanisole (BHA). The stability and efficacy of these antioxidants can themselves be influenced by pH and light.[9] Therefore, it is essential to select an antioxidant that is stable and effective under the same conditions that are optimal for 15-Ketolatanoprost. Preliminary compatibility and stability studies are recommended to determine the most suitable antioxidant and its optimal concentration for your specific application.
Troubleshooting Guide
This section provides a structured approach to identifying and resolving common stability issues with 15-Ketolatanoprost in aqueous solutions.
Problem: Rapid Loss of Potency in Cell-Based Assays
Possible Cause 1: pH Shift in Culture Media. The pH of cell culture media is typically around 7.4, which is outside the optimal stability range for 15-Ketolatanoprost. This can lead to rapid degradation of the compound in the assay medium.
Solution: Prepare a more concentrated stock solution of 15-Ketolatanoprost in a stability-optimized buffer (pH 5.0-6.5). Add a small volume of this stock solution to your cell culture medium immediately before starting the experiment to minimize the exposure time to the suboptimal pH.
Possible Cause 2: Interaction with Media Components. Components in the cell culture medium, such as serum proteins, could potentially bind to or facilitate the degradation of 15-Ketolatanoprost.
Solution: Conduct a control experiment to assess the stability of 15-Ketolatanoprost in your specific cell culture medium over the time course of your assay. Analyze samples at different time points using a validated analytical method like HPLC to quantify the concentration of the active compound.
Problem: Inconsistent Results Between Experimental Replicates
Possible Cause 1: Inconsistent Solution Preparation. Variations in the preparation of the aqueous solution, such as differences in pH, temperature, or exposure to light, can lead to varying levels of degradation between batches.
Solution: Standardize your solution preparation protocol. Use a calibrated pH meter, pre-chill all aqueous diluents, and work in a light-protected environment (e.g., using amber vials and minimizing exposure to ambient light).
Possible Cause 2: Adsorption to Container Surfaces. Prostaglandin analogs can be susceptible to adsorption onto the surfaces of certain types of plastic containers, leading to a decrease in the effective concentration of the compound in solution.
Solution: Whenever possible, use glass or polypropylene vials for the preparation and storage of 15-Ketolatanoprost solutions. If other plasticware must be used, a pre-rinse with the solution may help to saturate the binding sites and reduce subsequent loss of the compound.
Experimental Protocols
Protocol 1: Preparation of a Stabilized Aqueous Stock Solution of 15-Ketolatanoprost
This protocol describes the preparation of a 1 mg/mL stock solution of 15-Ketolatanoprost with enhanced stability.
Materials:
15-Ketolatanoprost (solid)
Citrate buffer (50 mM, pH 6.0), sterile-filtered and degassed
Anhydrous Ethanol (ACS grade or higher)
Calibrated analytical balance
Amber glass vials with Teflon-lined caps
Argon or Nitrogen gas
Procedure:
Weighing: Accurately weigh the desired amount of 15-Ketolatanoprost in a tared amber glass vial on an analytical balance.
Initial Dissolution: Add a minimal amount of anhydrous ethanol to the vial to completely dissolve the 15-Ketolatanoprost. Gently swirl the vial to ensure complete dissolution. Rationale: Many prostaglandin analogs have low aqueous solubility, and using a small amount of a water-miscible organic solvent aids in the initial dissolution.
Aqueous Dilution: While gently vortexing, slowly add the pre-chilled (4°C) and degassed 50 mM citrate buffer (pH 6.0) to the vial to reach the final desired concentration of 1 mg/mL.
Inert Gas Purge: Gently purge the headspace of the vial with an inert gas (argon or nitrogen) for 15-20 seconds to displace any oxygen. Rationale: Removing oxygen from the headspace minimizes the potential for oxidative degradation.
Sealing and Storage: Immediately cap the vial tightly and store at the recommended temperature (-20°C for long-term storage or 2-8°C for short-term use).
Protocol 2: Monitoring the Stability of 15-Ketolatanoprost in an Aqueous Solution via HPLC
This protocol provides a general framework for assessing the stability of a 15-Ketolatanoprost solution under specific experimental conditions.
Methodology:
Sample Preparation: Prepare the 15-Ketolatanoprost aqueous solution according to your experimental protocol. Aliquot the solution into multiple amber vials for analysis at different time points.
Incubation: Store the vials under the conditions you wish to evaluate (e.g., specific temperature, lighting).
Time-Point Sampling: At each designated time point (e.g., 0, 2, 4, 8, 24 hours), remove one vial and immediately analyze its contents by HPLC.
HPLC Analysis:
Column: Use a suitable C18 reverse-phase column.
Mobile Phase: A gradient elution with a mixture of acetonitrile and a slightly acidic aqueous buffer (e.g., phosphate buffer at pH 3.2) is often effective for separating prostaglandin analogs and their degradation products.[9]
Detection: UV detection at approximately 210 nm is a common method for these compounds.[9]
Quantification: Calculate the percentage of the initial 15-Ketolatanoprost remaining at each time point by comparing the peak area to the peak area at time zero.
Data Interpretation: A decrease in the peak area of 15-Ketolatanoprost over time, accompanied by the appearance of new peaks, is indicative of degradation.
Visualizing Degradation and Workflow
Primary Degradation Pathways
The following diagram illustrates the potential primary degradation pathways for 15-Ketolatanoprost in an aqueous solution.
Caption: Potential degradation pathways of 15-Ketolatanoprost in aqueous solution.
Experimental Workflow for Stability Assessment
The workflow for conducting a stability study of 15-Ketolatanoprost is outlined below.
troubleshooting low yield in 15-Ketolatanoprost synthesis
Executive Summary 15-Ketolatanoprost (Latanoprost Impurity E/Related Compound B) is a critical reference standard for quality control in glaucoma therapeutics.[1] Its synthesis typically involves the selective allylic ox...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
15-Ketolatanoprost (Latanoprost Impurity E/Related Compound B) is a critical reference standard for quality control in glaucoma therapeutics.[1] Its synthesis typically involves the selective allylic oxidation of Latanoprost at the C-15 position.
The Problem: Researchers frequently report yields below 30%, often accompanied by complex impurity profiles.
The Root Cause: The target molecule contains a labile
-unsaturated ketone (enone) functionality. Low yields are rarely due to a single factor but rather a convergence of oxidant deactivation , over-oxidation of the C-9/C-11 hydroxyls , and base-catalyzed elimination during workup.[1]
This guide provides a forensic approach to isolating and correcting these failure modes.
Module 1: The Chemistry of Failure (Diagnostic Workflow)
Before altering your protocol, identify where the mass balance is being lost. Use this logic flow to categorize your yield issue.
Figure 1: Diagnostic decision tree for isolating yield loss mechanisms in allylic oxidation.
Module 2: Optimizing the Oxidation (The "Stalling" Reaction)
The most common route utilizes Manganese Dioxide (
) due to its selectivity for allylic alcohols (C-15) over saturated secondary alcohols (C-9, C-11).[1] However, is a heterogeneous reagent that behaves capriciously.
0°C to 10°C (Kinetic control enhances selectivity).[1]
Protocol Adjustment: The "Activated"
Method
Context: Commercial "activated"
loses activity rapidly upon exposure to humid lab air.
Activation: Place commercial
in an oven at 110–120°C under high vacuum for 12–24 hours immediately prior to use.
Execution: Suspend the activated
(20 eq. by mass) in anhydrous Chloroform. Add the Latanoprost solution dropwise at 0°C.
Monitoring: Do not rely on time. Monitor by TLC every 30 minutes. Stop immediately when Starting Material (SM) drops below 5%.[1]
Filtration: Filter through a pad of Celite while the reaction is still cold to prevent post-reaction degradation.
Senior Scientist Insight: If
fails repeatedly, switch to DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) .[1] DDQ (1.1 eq) in Dioxane is highly selective for allylic alcohols and avoids the heterogeneous surface area issues of [1].
Module 3: Stabilizing the Enone (The "Disappearing" Product)
15-Ketolatanoprost contains an enone system.[1] The protons at C-12 (alpha to the ketone) are acidic.[1] In the presence of even mild base (or during slow chromatography), the molecule undergoes
-elimination or epimerization .
The Degradation Pathway
Understanding the enemy is the first step to defeating it.
Figure 2: The primary degradation pathway.[1] The 15-keto group activates the C-12 protons, facilitating elimination.[1]
Troubleshooting the Workup
Q: My crude NMR looks good, but the column yield is <10%. Why?A: Silica gel is slightly acidic, which is usually fine, but if your eluent contains traces of base (e.g., ammonia or amines from previous runs) or if the residence time is too long, the enone degrades.
Corrective Actions:
Buffer the Silica: Pre-wash the silica column with 1% Triethylamine in Hexane, then flush thoroughly with pure Hexane to remove bulk base. This neutralizes the "active sites" on the silica that trigger rearrangement.
Rapid Elution: Do not run a slow gradient. Use a "Flash" protocol. The compound should be on the column for no more than 15 minutes.
Temperature: Evaporate solvent fractions at <30°C . The enone is thermally unstable.
Module 4: Frequently Asked Questions (FAQs)
Q1: Can I use Dess-Martin Periodinane (DMP) instead of
?A: Only if you protect the C-9 and C-11 hydroxyls first.[1] DMP is a powerful oxidant and will oxidize the secondary alcohols at C-9 and C-11 to ketones, resulting in a tri-keto impurity (Related Compound C/D analogues).[1] If you are working with Latanoprost free acid/ester directly, or DDQ are the only reagents with sufficient chemoselectivity [2].
Q2: The product co-elutes with the starting material. How do I separate them?A: This is common. The polarity difference between the allylic alcohol (Latanoprost) and the enone (15-Keto) is small.
Solvent System: Switch from Ethyl Acetate/Hexane to Acetone/Toluene (e.g., 1:4). The
-stacking interactions of Toluene often provide better resolution for prostaglandin enones.[1]
Chemical Removal: If you have >10% SM remaining, it is often better to re-subject the mixture to oxidation rather than trying to separate it.
Q3: Why does my 15-Ketolatanoprost turn yellow upon storage?A: Yellowing indicates conjugation extension—likely the formation of Prostaglandin B (PGB) derivatives via base-catalyzed rearrangement of the cyclopentane ring.[1]
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Subject: High-Performance Liquid Chromatography (HPLC) Method Development & Troubleshooting for Latanoprost and Oxidative Impurities (15-Ketolatanoprost)
Audience: Analytical Chemists, QC Specialists, Drug Development Scientists[1]
Executive Summary
Separating 15-Ketolatanoprost (an oxidative impurity) from Latanoprost (the active pharmaceutical ingredient, API) represents a significant chromatographic challenge due to their structural similarity.[1] Both possess the lipophilic isopropyl ester tail, differing only by the oxidation of the C15 hydroxyl group to a ketone.
This guide moves beyond standard pharmacopeial recipes, offering a root-cause analysis approach to optimizing resolution, sensitivity, and stability.
Module 1: The Optimized Core Method
Before troubleshooting, ensure your baseline method aligns with modern Reverse-Phase (RP-HPLC) best practices for prostaglandins.[1] While older USP methods utilize Normal Phase (hexane/ethanol), modern QC relies on RP-HPLC for robustness and sensitivity.[1]
Recommended Starting Conditions (RP-HPLC)
Parameter
Specification
Rationale
Column
C18 or Phenyl-Hexyl (150 x 4.6 mm, 3.5 µm or sub-2 µm)
Phenyl phases offer unique selectivity for the phenyl ring in Latanoprost, often resolving isomers better than standard C18.[1]
Mobile Phase A
0.05% Trifluoroacetic Acid (TFA) in Water
Low pH (< 3.0) suppresses ionization of Latanoprost Acid , increasing its retention and preventing peak tailing.
Mobile Phase B
Acetonitrile (ACN)
ACN provides sharper peaks for prostaglandins compared to Methanol due to lower viscosity and distinct dipole interactions.
Detection
UV @ 210 nm
Prostaglandins lack strong chromophores; 210 nm targets the carbonyl/double bond but requires high-purity solvents to minimize noise.[1]
Flow Rate
1.0 mL/min (Standard) or optimized for column ID
--
Column Temp
25°C - 30°C
Lower temperatures generally favor the separation of structural isomers/epimers in this class.[1]
Module 2: Troubleshooting & Optimization FAQs
Topic A: Resolution of Critical Pairs (Latanoprost vs. 15-Ketolatanoprost)
Q: I am observing co-elution or partial separation between Latanoprost and 15-Ketolatanoprost. How do I improve resolution (
)?
A: This is the most common challenge. 15-Ketolatanoprost is the oxidation product of the C15 hydroxyl group. In Reverse Phase, the ketone is slightly less polar than the hydroxyl group (loss of H-bond donor), often causing it to elute after or very close to the API.
Optimization Protocol:
Switch Selectivity: If a C18 column fails, switch to a Phenyl-Hexyl column. The interaction between the phenyl ring of the stationary phase and the phenyl tail of Latanoprost is sensitive to the subtle electronic changes at C15 (OH vs. Ketone).
Modify Organic Solvent: Introduce a ternary mix. Adding 5-10% Methanol to the Acetonitrile mobile phase can alter the solvation shell around the hydroxyl group of Latanoprost, shifting its retention relative to the ketone.
Flatten the Gradient: If running a gradient, reduce the slope around the elution time (e.g., increase organic % by only 0.5% per minute during the critical window).
Q: My "15-Keto" peak is splitting. Is this a column failure?
A: Likely not. It is probable that you are seeing Enolization .[1]
Mechanism: 15-Ketolatanoprost has an acidic proton adjacent to the ketone (alpha-proton).[1] In certain buffers or pH conditions, it can tautomerize.[1]
Solution: Ensure your Mobile Phase pH is acidic (pH 2.5 - 3.[1]0) using TFA or Formic Acid.[1] Avoid neutral phosphate buffers which can catalyze keto-enol tautomerism and peak splitting.
Topic B: The "Ghost" Peak (Latanoprost Acid)
Q: A large peak elutes early (approx RRT 0.5 - 0.6), and it grows over time in the autosampler. What is it?
A: This is Latanoprost Acid , the hydrolysis product.[2] Latanoprost is an isopropyl ester; it is highly susceptible to hydrolysis, especially if the sample solvent contains water and is not pH controlled.
Prevention Strategy:
Sample Diluent: Dissolve samples in pure Acetonitrile or Ethanol first.[1] If water must be added for peak shape focusing, keep the water content low (<40%) and ensure the autosampler is cooled to 4°C.
Glassware: Use silanized glass or high-quality polypropylene.[1] Prostaglandins can adsorb to standard plastics, but hydrolysis is the primary chemical instability.
Module 3: Visualizing the Logic
Workflow 1: Method Development Decision Matrix
Use this logic flow to determine the correct corrective action for separation issues.
Caption: Decision matrix for resolving critical pairs and peak shape issues in Latanoprost analysis.
Critical Pair.[1] Often elutes on the tail of API.
15-epi-Latanoprost
Isomer
1.08 - 1.12
Requires high efficiency to resolve.
5,6-trans-Latanoprost
Isomer
0.95 - 0.98
Often elutes immediately before API.
System Suitability Requirements
Parameter
Acceptance Criteria
Troubleshooting Failure
Resolution ()
NLT 1.5 (between API and nearest impurity)
Decrease flow rate, change column type (C18 -> Phenyl).
Tailing Factor ()
NMT 1.5
Check mobile phase pH (must be acidic). Replace guard column.[1][7]
RSD (Area)
NMT 2.0% (n=5)
Check injector precision; ensure sample is not degrading in vial.
References
United States Pharmacopeia (USP) . Latanoprost Monograph. USP-NF Online.[1][8][9] (Official regulatory standard for identification and assay limits).[1][8]
BenchChem . Application Note: HPLC Separation of Latanoprost Diastereomers. (Detailed protocols for NP and RP separation of isomers).
ResearchGate (Jankowski et al.) .[1] Methodology for high-performance liquid chromatography detection of latanoprost and latanoprost free acid. (Validation of gradient methods for acid/ester separation).
Cayman Chemical . 15-keto Latanoprost Product Information & Stability. (Chemical data on the specific oxidation impurity).
Agilent Technologies . HPLC Column and Separation Troubleshooting. (General guide for resolving peak shape issues in RP-HPLC).
Technical Support Guide: High-Sensitivity Detection of 15-Ketolatanoprost
Executive Summary This guide addresses the specific challenges in detecting 15-Ketolatanoprost , a transient and low-abundance metabolite of the glaucoma drug Latanoprost. Unlike the parent drug (an isopropyl ester) or t...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide addresses the specific challenges in detecting 15-Ketolatanoprost , a transient and low-abundance metabolite of the glaucoma drug Latanoprost. Unlike the parent drug (an isopropyl ester) or the stable free acid, the 15-keto metabolite possesses a ketone group at C15 that significantly alters its ionization efficiency and stability.
Achieving sub-picogram sensitivity requires a departure from standard "generic prostaglandin" protocols. This guide details advanced Solid Phase Extraction (SPE) strategies, specific Mass Spectrometry (MS) source parameters, and chemical derivatization techniques to overcome the "ionization barrier."
Module 1: Sample Preparation (The Foundation)
The Challenge: 15-Ketolatanoprost is lipophilic but contains a free carboxylic acid. Liquid-Liquid Extraction (LLE) often results in ion suppression from plasma phospholipids, killing sensitivity.
The Solution: Use Mixed-Mode Anion Exchange (MAX) SPE. This "locks" the analyte onto the sorbent via charge interaction, allowing aggressive washing of interferences.
Optimized MAX SPE Protocol
Step
Solvent/Buffer
Volume
Mechanism
1. Pre-treatment
Plasma + 1% Formic Acid (1:3 v/v)
400 µL
Disrupts protein binding; acidifies to load onto resin.
2. Conditioning
Methanol
1 mL
Activates sorbent ligands.
3. Equilibration
Water
1 mL
Prepares aqueous environment.
4. Loading
Pre-treated Sample
~1.2 mL
Analyte binds via hydrophobic interaction.
5. Wash 1
5% Ammonium Hydroxide in Water
1 mL
CRITICAL: Neutralizes acid; analyte locks via anion exchange. Removes neutrals/zwitterions.
6. Wash 2
Methanol
1 mL
Removes hydrophobic interferences (lipids) while analyte stays locked.
7. Elution
2% Formic Acid in Methanol
500 µL
Protonates carboxyl group, releasing analyte.
Module 2: LC-MS/MS Configuration (The Detector)
The Challenge: The 15-keto group reduces the molecule's ability to hold a negative charge compared to the hydroxyl group it replaces, often causing a 5-10x drop in signal intensity in Negative Electrospray Ionization (ESI-).
The Solution:
Mobile Phase Additives: Switch from Acetate to Ammonium Fluoride (
) . Fluoride ions enhance deprotonation efficiency in negative mode.
Source Technology: If available, use UniSpray or similar impact-ionization sources, which have shown up to 5x signal gains for latanoprost metabolites over standard ESI.
Recommended MS Parameters (Negative Mode)
Parameter
Setting
Rationale
Ionization Mode
ESI (-) or UniSpray (-)
Standard for prostaglandins.
Mobile Phase A
Water + 0.2 mM
Fluoride enhances formation.
Mobile Phase B
Acetonitrile/Methanol (90:10)
Methanol helps solvate the keto group.
Column
C18, 1.7 µm ( mm)
Sub-2 µm particles essential for peak focusing.
Precursor Ion
of 15-keto latanoprost free acid.
Quantifier Ion
Loss of water ().
Qualifier Ion
Characteristic cleavage of the alpha chain.
Module 3: Derivatization (The "Nuclear Option")
If you cannot achieve the required LOQ (e.g.,
) with the methods above, you must alter the chemistry of the molecule.
Technique:Girard’s Reagent P (GP) Derivatization
Unlike standard methylation (which targets the acid), Girard P targets the ketone group at C15. This adds a permanently charged quaternary ammonium tag, allowing you to switch to Positive Mode ESI , where background noise is significantly lower.
Reaction: Ketone + Girard P
Hydrazone (permanently charged).
Mass Shift: The precursor mass will shift significantly (approx +134 Da), and you will monitor the loss of the pyridine ring in MRM.
Troubleshooting & FAQs
Q1: My recovery is consistent but low (<40%). Where am I losing the sample?
Diagnosis: This usually happens during the Wash 1 step of SPE.
Fix: If you are using a standard HLB (hydrophobic) cartridge, 100% methanol washes will strip the analyte. Switch to MAX (Mixed-mode Anion Exchange) .
Why? In MAX, the analyte is chemically bonded (ionic) during the wash. You can wash with 100% organic solvent without losing the analyte, resulting in a much cleaner extract.
Q2: I see a "doublet" peak for 15-Ketolatanoprost. Is my column failing?
Diagnosis: Likely not. This is often due to keto-enol tautomerism or the separation of epimers .
Fix:
Temperature: Lower the column oven temperature to
. Higher temperatures accelerate interconversion.
pH Control: Ensure your mobile phase pH is stable (pH 5-6 is ideal for minimizing isomerization).
Integration: If the peaks are not baseline resolved, integrate them as a single summation peak for quantification, provided the ratio is constant in standards and samples.
Q3: The signal drops over time (drift) within a single batch.
Diagnosis: Matrix buildup on the source or column fouling.
Fix:
Divert Valve: Direct the first 1.5 minutes and the last 2 minutes of the LC gradient to waste.
Needle Wash: Use a strong organic wash (Isopropanol:Acetonitrile:Acetone 1:1:1) to remove sticky lipid residues from the injector needle.
Q4: Why can't I just use the Latanoprost Acid transition?
Answer: You cannot.
Latanoprost Acid: MW 390.5 (
).
15-Ketolatanoprost: MW 388.5 (
).
Crucial Distinction: They differ by only 2 Daltons (2 Hydrogens). If your mass spec resolution is low, or if you have "crosstalk," you might detect the acid as the keto form. Ensure your chromatographic method separates these two, as the Acid is usually present at much higher concentrations (10-100x) and will swamp the 15-keto signal.
Visualizations
Figure 1: High-Sensitivity Workflow Logic
This diagram illustrates the decision matrix for selecting the correct extraction and ionization strategy based on sensitivity needs.
Caption: Decision tree for selecting between direct analysis (Negative Mode) and derivatization (Positive Mode) based on LOQ requirements.
Figure 2: Troubleshooting Signal Loss
A systematic approach to diagnosing low sensitivity specific to prostaglandin analysis.
Caption: Step-by-step troubleshooting flow for isolating matrix effects versus instrumental ionization issues.
References
Sidenius, U., et al. (2018).[1] "Development and validation of a liquid chromatography/electrospray ionization tandem mass spectrometry method for the quantification of latanoprost free acid in rabbit aqueous humor and ciliary body." Journal of Chromatography B. Link
Frey, A.J., et al. (2016). "Validation of highly sensitive simultaneous targeted and untargeted analysis of keto-steroids by Girard P derivatization and stable isotope dilution-liquid chromatography-high resolution mass spectrometry." Steroids.[2] Link
FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." U.S. Food and Drug Administration. Link
BenchChem Application Note. "Solid-Phase Extraction Protocols for the Quantification of Latanoprost in Biological Matrices." Link
Proposal for UniSpray Ionization. (2019). "Determination of latanoprost and latanoprost free acid in plasma by LC-MSMS using electrospray and unispray." ResearchGate. Link
Technical Support Center: Chiral Separation of 15-Ketolatanoprost Isomers
Welcome to the technical support center dedicated to the analytical challenges in the chiral separation of 15-Ketolatanoprost isomers. As a key metabolite and potential impurity of Latanoprost, resolving the stereoisomer...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center dedicated to the analytical challenges in the chiral separation of 15-Ketolatanoprost isomers. As a key metabolite and potential impurity of Latanoprost, resolving the stereoisomers of 15-Ketolatanoprost is critical for ensuring the quality, safety, and efficacy of pharmaceutical products. This guide provides field-proven insights, troubleshooting protocols, and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common hurdles in their experiments.
The Challenge at Hand: Understanding the Molecule
15-Ketolatanoprost, like its parent compound Latanoprost, possesses multiple chiral centers. This structural complexity can give rise to a number of stereoisomers. The primary challenge lies in the subtle structural differences between these isomers, which makes their separation difficult. Furthermore, the presence of a ketone group at the C15 position introduces different electronic and steric properties compared to Latanoprost, which may require a tailored chromatographic approach.
Troubleshooting Guide: From Method Development to Optimization
This section addresses common issues encountered during the chiral separation of 15-Ketolatanoprost isomers using High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC).
Problem 1: No Separation or Poor Resolution (Rs < 1.5)
Potential Cause 1: Inappropriate Chiral Stationary Phase (CSP)
Expert Insight: The selection of the CSP is the most critical factor in chiral separations. The separation is based on the differential interaction between the enantiomers and the chiral selector of the CSP. For prostaglandin analogues, polysaccharide-based CSPs are often the most successful.
Solution:
Screen Multiple CSPs: Begin by screening a variety of polysaccharide-based columns, such as those with amylose or cellulose derivatives (e.g., Chiralpak® AD, Chiralpak® AS, Chiralcel® OD, Chiralcel® OJ).
Consider Different Separation Modes: Evaluate both normal-phase and reversed-phase conditions. For instance, a Chiracel OJ-RH column has been shown to be effective for separating prostaglandin enantiomers in reversed-phase mode.
Potential Cause 2: Suboptimal Mobile Phase Composition
Expert Insight: The mobile phase composition significantly influences the retention and selectivity of the separation. In normal-phase chromatography, the ratio of the non-polar solvent (e.g., hexane, heptane) to the polar modifier (e.g., isopropanol, ethanol) is key. In reversed-phase, the organic modifier (e.g., acetonitrile, methanol) and the aqueous phase pH are critical.
Solution:
Systematic Screening: Perform a systematic screening of mobile phase compositions. For normal-phase, vary the percentage of the alcohol modifier. For reversed-phase, screen different organic modifiers and pH values of the aqueous phase.
Utilize Additives: The addition of small amounts of acidic or basic modifiers can dramatically improve peak shape and resolution for acidic and basic compounds, respectively. For 15-Ketolatanoprost, which has a carboxylic acid moiety, adding a small amount of an acid like trifluoroacetic acid (TFA) or formic acid to the mobile phase can be beneficial.
Problem 2: Peak Splitting or Tailing
Potential Cause 1: Strong Sample Solvent
Expert Insight: Injecting a sample dissolved in a solvent that is significantly stronger than the mobile phase can cause peak distortion, including splitting and broadening.
Solution:
Match Sample Solvent to Mobile Phase: Ideally, dissolve the sample in the initial mobile phase.
Reduce Injection Volume: If using a stronger solvent is unavoidable, reduce the injection volume.
Potential Cause 2: Column Overload
Expert Insight: Injecting too much sample can saturate the stationary phase, leading to peak fronting or tailing.
Solution:
Reduce Sample Concentration: Dilute the sample and reinject.
Check for Co-eluting Impurities: Peak splitting can also be a result of two closely eluting compounds.
Potential Cause 3: Secondary Interactions
Expert Insight: Unwanted interactions between the analyte and the stationary phase can lead to peak tailing.
Solution:
Use Mobile Phase Additives: As mentioned, acidic or basic additives can suppress unwanted ionic interactions.
Adjust pH: In reversed-phase chromatography, ensure the mobile phase pH is at least 2 units away from the pKa of the analyte.
Problem 3: Poor Sensitivity
Potential Cause 1: Low UV Absorbance
Expert Insight: Latanoprost and its analogues have a weak chromophore, leading to low UV absorbance. Detection is often performed at low wavelengths, such as 210 nm.
Solution:
Optimize Detection Wavelength: Ensure the detector is set to the lambda max of 15-Ketolatanoprost.
Increase Sample Concentration: If possible without causing column overload, increase the concentration of the sample.
Consider Mass Spectrometry (MS) Detection: Coupling the HPLC or SFC system to a mass spectrometer can provide significantly higher sensitivity and selectivity.
Frequently Asked Questions (FAQs)
Q1: Which analytical technique is better for the chiral separation of 15-Ketolatanoprost isomers: HPLC or SFC?
A1: Both HPLC and SFC can be effective. SFC often offers advantages in terms of speed and reduced solvent consumption, making it a "greener" technique. Polysaccharide-based CSPs are widely used in both techniques. The choice may depend on the available instrumentation and the specific isomers being separated. A generic screening approach in SFC can quickly identify a suitable chromatographic system.
Q2: What are some recommended starting conditions for method development?
A2: A good starting point is to screen a set of polysaccharide-based chiral columns with a range of mobile phases. The following table summarizes some common starting conditions.
Parameter
Normal-Phase HPLC
Reversed-Phase HPLC
Supercritical Fluid Chromatography (SFC)
Columns
Chiralpak AD-H, Chiralcel OD-H
Chiralcel OJ-RH
Chiralpak IA, Chiralpak IB, Chiralpak IC
Mobile Phase
n-Hexane/Isopropanol (90:10 v/v)
Acetonitrile/Water with 0.1% Formic Acid (60:40 v/v)
CO2/Methanol (80:20 v/v)
Flow Rate
1.0 mL/min
1.0 mL/min
3.0 mL/min
Temperature
25 °C
35 °C
40 °C
Detection
UV at 210 nm
UV at 210 nm
UV at 210 nm
Q3: How can I confirm the elution order of the enantiomers?
A3: The elution order is determined empirically. To confirm the identity of each peak, you will need to inject a pure standard of one of the enantiomers, if available.
Q4: My 15-Ketolatanoprost sample appears to be degrading during analysis. What can I do?
A4: Latanoprost and its analogues can be unstable in aqueous solutions and are sensitive to light and temperature.
Control Temperature: Use a cooled autosampler (e.g., 4-8 °C).
Minimize Light Exposure: Use amber vials to protect the sample from light.
Prepare Samples Fresh: Prepare samples immediately before analysis.
Check for Degradants: Be aware of potential degradation products, such as the corresponding acid, which can be formed through hydrolysis.
Visualizing the Workflow and Troubleshooting Process
Diagram 1: Chiral Method Development Workflow
Caption: A typical workflow for developing a chiral separation method for 15-Ketolatanoprost isomers.
Diagram 2: Troubleshooting Peak Shape Issues
Caption: A decision tree for troubleshooting common peak shape problems in HPLC/SFC.
References
Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins. (2020). MDPI. [Link]
Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022). Chromatography Online. [Link]
Development of a Chiral Supercritical Fluid Chromatography–Tandem Mass Spectrometry and Reversed-Phase Liquid
Optimization
Technical Support Center: A Troubleshooting Guide for the Analytical Methods of 15-Ketolatanoprost
This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 15-Ketolatanoprost. As a key metabolite and impurity of Latanoprost, accurate and precise quanti...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 15-Ketolatanoprost. As a key metabolite and impurity of Latanoprost, accurate and precise quantification of 15-Ketolatanoprost is critical for ensuring the quality, safety, and efficacy of ophthalmic drug products.[1][2][3] This document is structured to address common challenges encountered during the analysis of 15-Ketolatanoprost, offering practical, field-proven solutions grounded in scientific principles.
Introduction to 15-Ketolatanoprost and Its Analytical Significance
15-Ketolatanoprost is an active metabolite of the prostaglandin F2α analog, Latanoprost, used in the treatment of glaucoma.[2][4] It is formed through the oxidation of the 15-hydroxyl group of Latanoprost.[3][5] The presence and quantity of 15-Ketolatanoprost in a drug product can be an indicator of degradation and may have pharmacological activity.[4][6] Therefore, robust analytical methods are essential for its monitoring and control. The primary analytical techniques for 15-Ketolatanoprost are High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]
Troubleshooting Guide for HPLC-UV Analysis
High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used technique for the analysis of 15-Ketolatanoprost. However, its successful implementation requires careful attention to detail. This section addresses common issues in a question-and-answer format.
Chromatographic Peak Issues
Question: Why am I observing poor peak shape (fronting, tailing, or splitting) for my 15-Ketolatanoprost peak?
Answer: Poor peak shape can arise from a variety of factors, from the column itself to the mobile phase and sample preparation.
Column Overload: Injecting too concentrated a sample can lead to peak fronting.
Solution: Dilute your sample and reinject. Ensure your sample concentration falls within the linear range of your method.[3][7]
Column Contamination or Degradation: Accumulation of strongly retained sample components or degradation of the stationary phase can cause peak tailing.
Solution:
Wash the column: Flush the column with a strong solvent (e.g., 100% acetonitrile or isopropanol) to remove contaminants.[8]
Use a guard column: A guard column can protect the analytical column from strongly retained compounds and particulates.
Replace the column: If washing does not improve peak shape, the column may be irreversibly damaged and require replacement.
Mobile Phase pH: The pH of the mobile phase can affect the ionization state of 15-Ketolatanoprost, which has a carboxylic acid moiety. An inappropriate pH can lead to peak tailing.
Solution: Adjust the mobile phase pH to ensure 15-Ketolatanoprost is in a single ionic form. For reversed-phase chromatography, a pH of 2.5-3.5 is often effective.
Sample Solvent Effects: Injecting a sample in a solvent significantly stronger than the mobile phase can cause peak distortion.
Solution: Whenever possible, dissolve and dilute your sample in the initial mobile phase.
Question: My retention time for 15-Ketolatanoprost is drifting. What could be the cause?
Answer: Retention time drift is a common issue in HPLC and can be caused by several factors.[9]
Inadequate Column Equilibration: Insufficient equilibration time between gradient runs can lead to shifting retention times.
Solution: Increase the column equilibration time to ensure the column is fully conditioned before the next injection.[9]
Changes in Mobile Phase Composition: Inaccurate preparation of the mobile phase or evaporation of a volatile solvent component can alter its composition and affect retention.
Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs capped.[9]
Fluctuations in Column Temperature: Temperature variations can impact the viscosity of the mobile phase and the kinetics of partitioning, leading to retention time shifts.
Solution: Use a column oven to maintain a constant and consistent column temperature.[9]
Pump Malfunction: Inconsistent flow rates due to pump issues (e.g., air bubbles, worn seals) will cause retention time variability.
Solution: Degas the mobile phase and purge the pump to remove air bubbles. If the problem persists, inspect and replace pump seals if necessary.
Troubleshooting Workflow for HPLC Peak Shape Issues
Caption: Troubleshooting logic for HPLC peak shape problems.
Troubleshooting Guide for LC-MS/MS Analysis
LC-MS/MS provides higher sensitivity and selectivity for the analysis of 15-Ketolatanoprost, especially in complex matrices.[1][10] However, this technique comes with its own set of challenges.
Question: I am experiencing low or no signal for 15-Ketolatanoprost. What should I check?
Answer: A lack of signal in LC-MS/MS can be due to issues with the chromatography, the ion source, or the mass spectrometer itself.
Sample Degradation: 15-Ketolatanoprost, like other prostaglandin analogs, can be unstable.[5][11]
Solution:
Proper Storage: Store stock solutions and samples at low temperatures (≤ -15°C) and protect them from light.[5][12]
Fresh Preparation: Prepare working solutions fresh daily.
Minimize Freeze-Thaw Cycles: Aliquot stock solutions to avoid repeated freeze-thaw cycles.
Ion Suppression: Components in the sample matrix can co-elute with 15-Ketolatanoprost and suppress its ionization in the MS source.
Solution:
Improve Chromatographic Separation: Optimize the HPLC method to separate 15-Ketolatanoprost from interfering matrix components.
Enhance Sample Preparation: Implement a more rigorous sample cleanup procedure, such as solid-phase extraction (SPE), to remove matrix components.[13]
Use an Internal Standard: A stable isotope-labeled internal standard can help to compensate for matrix effects.[10]
Incorrect MS Parameters: Suboptimal ion source parameters (e.g., gas flows, temperature) or mass analyzer settings can lead to poor signal.
Solution:
Tune the Mass Spectrometer: Ensure the instrument is properly tuned and calibrated.
Optimize Source Parameters: Systematically optimize the ion source parameters for 15-Ketolatanoprost using a direct infusion of a standard solution.
Verify MRM Transitions: Confirm that the correct precursor and product ion masses are being monitored.
Data Summary: Typical LC-MS/MS Parameters for 15-Ketolatanoprost
Parameter
Typical Value/Setting
Rationale
Ionization Mode
Electrospray Ionization (ESI), Positive
Provides good sensitivity for prostaglandin analogs.[10]
Precursor Ion (Q1)
m/z 431.3
Corresponds to [M+H]⁺ of 15-Ketolatanoprost (C₂₆H₃₈O₅, MW 430.58).[2][12]
Product Ions (Q3)
Varies by instrument
Requires empirical determination for optimal sensitivity and specificity.
Collision Energy
Varies by instrument
Optimize for maximum fragmentation of the precursor ion to the desired product ion.
Internal Standard
Deuterated 15-Ketolatanoprost
Compensates for variability in sample preparation and matrix effects.[10]
Frequently Asked Questions (FAQs)
Q1: What are the best practices for preparing 15-Ketolatanoprost samples to avoid analyte loss?
A1: Prostaglandin analogs like Latanoprost and its metabolites are known to be lipophilic and can adsorb to plastic surfaces.[14]
Use appropriate containers: Utilize silanized glassware or low-adsorption polypropylene tubes to minimize loss of the analyte.[14]
Solvent choice: Ensure the sample is fully dissolved. A small amount of organic solvent like acetonitrile or methanol may be needed for aqueous samples.
Avoid prolonged storage at room temperature: Keep samples on ice or in a refrigerated autosampler during analysis.
Q2: How can I ensure the stability-indicating nature of my analytical method for 15-Ketolatanoprost?
A2: A stability-indicating method is one that can accurately quantify the analyte of interest in the presence of its degradation products.
Forced Degradation Studies: Subject a solution of 15-Ketolatanoprost to stress conditions such as acid and base hydrolysis, oxidation, heat, and light.[11][14]
Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the spectral purity of the 15-Ketolatanoprost peak in the presence of its degradants.[14]
Resolution: Ensure that the chromatographic method provides baseline separation between 15-Ketolatanoprost and all potential degradation products and related substances.
Experimental Protocols
Protocol 1: System Suitability Testing for HPLC-UV Analysis of 15-Ketolatanoprost
This protocol is a general guideline and should be adapted based on the specific validated method. It aligns with the principles outlined in USP General Chapter <621> Chromatography.[15]
Prepare a System Suitability Solution: This solution should contain 15-Ketolatanoprost and any relevant related substances or impurities at a concentration that allows for accurate measurement.
Equilibrate the HPLC System: Pump the mobile phase through the column until a stable baseline is achieved.
Perform Replicate Injections: Inject the system suitability solution at least five times.
Evaluate System Suitability Parameters:
Tailing Factor: The tailing factor for the 15-Ketolatanoprost peak should be ≤ 2.0.
Relative Standard Deviation (RSD): The RSD for the peak area of the replicate injections should be ≤ 2.0%.
Resolution: The resolution between 15-Ketolatanoprost and the closest eluting peak should be ≥ 1.5.
Theoretical Plates: The number of theoretical plates for the 15-Ketolatanoprost peak should be ≥ 2000.
Acceptance Criteria: The system is deemed suitable for use if all parameters meet the pre-defined acceptance criteria.
Protocol 2: Forced Degradation Under Oxidative Stress
This protocol outlines a typical procedure for investigating the oxidative degradation of 15-Ketolatanoprost.
Prepare a 15-Ketolatanoprost Solution: Dissolve a known amount of 15-Ketolatanoprost in a suitable solvent (e.g., acetonitrile or methanol) to achieve a stock solution.
Expose to Oxidizing Agent:
Dilute the stock solution with a solution of hydrogen peroxide (e.g., 3% H₂O₂) to a final concentration appropriate for analysis.
Incubate the solution at room temperature for a defined period (e.g., 24 hours).[14]
Neutralize (if necessary): If any residual oxidizing agent might interfere with the analysis, it can be quenched (e.g., with sodium bisulfite).
Analyze the Sample: Analyze the stressed sample by a validated stability-indicating HPLC or LC-MS/MS method.
Compare with Control: Analyze an unstressed control sample prepared in the same manner but without the hydrogen peroxide.
Evaluate Results: Compare the chromatograms of the stressed and unstressed samples to identify degradation products and quantify the loss of 15-Ketolatanoprost.
Visualization of Logical Relationships
Troubleshooting Workflow for Low/No Signal in LC-MS/MS
Caption: A logical workflow for troubleshooting low or no signal in LC-MS/MS analysis.
References
A Comparative Guide to Validated Analytical Methods for 15(S)-Latanoprost Quantification. Benchchem.
Effect of 15-keto latanoprost on intraocular pressure and aqueous humor dynamics in monkey eyes. PubMed.
Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. National Institutes of Health (NIH).
Stability of Latanoprost in Generic Formulations Using Controlled Degradation and Patient Usage Simulation Studies. ResearchGate.
Development and validation of a liquid chromatography/electrospray ionization tandem mass spectrometry method for the quantification of latanoprost free acid in rabbit aqueous humor and ciliary body. ResearchGate.
CAS 135646-98-9 15-Keto Latanoprost. BOC Sciences.
Method Development and Validation of Latanoprost by using RP-HPLC in Pharmaceutical Formulations. ResearchGate.
15-KETO LATANOPROST | 135646-98-9. ChemicalBook.
15-Keto Latanoprost | CAS 135646-98-9. LGC Standards.
〈621〉CHROMATOGRAPHY. US Pharmacopeia (USP).
HPLC method for detecting prostaglandin F2α analogs in cosmetics: Optimization for chromatographic separation and sample preparation. PubMed.
Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Agilent.
Are You Sure You Understand USP <621>? Chromatography Online.
Stability of Latanoprost in Generic Formulations Using Controlled Degradation and Patient Usage Simulation Studies. PubMed.
HPLC Troubleshooting Guide.
<621> CHROMATOGRAPHY.
High Performance Liquid Chromatography Tandem Mass Spectrometry Measurement of Bimatoprost, Latanoprost and Travoprost in Eyelash Enhancing Cosmetic Serums. MDPI.
Effect of 15-Keto Latanoprost on Intraocular Pressure and Aqueous Humor Dynamics in Monkey Eyes. IOVS.
Determination of latanoprost and latanoprost free acid in plasma by LC-MSMS using electrospray and unispray | Request PDF. ResearchGate.
Tips and Tricks of HPLC System Troubleshooting. Agilent.
LC-MS bioanalytical method for simultaneous determination of latanoprost and minoxidil in the skin. PubMed.
Understanding the Latest Revisions to USP <621>. Agilent.
LC-MS and GC-MS metabolite data processing using Mass Profiler Professional, a chemometric data analysis and visualization tool.
USP-NF 621 Chromatography | PDF. Scribd.
Screening, characterization, and determination of suspected additives bimatoprost and latanoprost in cosmetics using NMR and LC-MS methods. ResearchGate.
Technical Support Center: Enhancing Chromatographic Resolution of 15-Ketolatanoprost
Welcome to the technical support center dedicated to resolving challenges in the chromatographic analysis of 15-Ketolatanoprost. As a critical related substance and active metabolite of Latanoprost, achieving robust and...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center dedicated to resolving challenges in the chromatographic analysis of 15-Ketolatanoprost. As a critical related substance and active metabolite of Latanoprost, achieving robust and reproducible resolution of 15-Ketolatanoprost is paramount for ensuring the quality, safety, and efficacy of ophthalmic drug products.[1] This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols based on established scientific principles and field-proven insights.
Troubleshooting Guide: A Logical Approach to Resolution Enhancement
Navigating chromatographic challenges requires a systematic approach. The following flowchart provides a step-by-step guide to diagnose and resolve common issues encountered during the analysis of 15-Ketolatanoprost.
Caption: Troubleshooting workflow for enhancing 15-Ketolatanoprost resolution.
Frequently Asked Questions (FAQs)
Peak Shape and Tailing
Q1: My 15-Ketolatanoprost peak is exhibiting significant tailing. What are the primary causes and how can I fix it?
A1: Peak tailing for prostaglandin analogs like 15-Ketolatanoprost is often multifactorial. Here’s a breakdown of the common causes and their solutions:
Secondary Silanol Interactions: The hydroxyl and ketone moieties in 15-Ketolatanoprost can form secondary interactions with acidic silanol groups on the surface of silica-based stationary phases. This is a common cause of peak tailing.
Solution: Suppress the ionization of silanol groups by lowering the mobile phase pH. Using an acidic modifier like 0.1% trifluoroacetic acid (TFA) or phosphoric acid to maintain a pH between 2.5 and 3.5 is often effective.[2][3]
Column Overload: Injecting too much sample mass onto the column can saturate the stationary phase, leading to peak distortion.
Solution: Systematically reduce the concentration of your sample or decrease the injection volume.
Metal Contamination: Trace metal ions in the sample, mobile phase, or from the HPLC system itself can chelate with the analyte, causing tailing.
Solution: Use high-purity solvents and reagents. If contamination is suspected in the system, consider passivation. Using a column with highly inert silica can also mitigate this issue.
Q2: I'm observing peak fronting for 15-Ketolatanoprost. What does this indicate?
A2: Peak fronting is less common than tailing but typically points to one of two issues:
Sample Solvent Effects: If your sample is dissolved in a solvent significantly stronger than your mobile phase, the analyte band can spread unevenly at the column inlet.
Solution: Whenever possible, dissolve your sample in the initial mobile phase. If a stronger solvent is necessary for solubility, inject the smallest possible volume.[4]
Column Collapse: In rare cases, particularly with certain polymer-based columns or under extreme pH or temperature conditions, the stationary phase bed can collapse, leading to peak fronting.
Solution: Ensure your operating conditions are within the column manufacturer's recommended ranges. If you suspect column collapse, it will likely need to be replaced.
Resolution and Selectivity
Q3: I have poor resolution between 15-Ketolatanoprost and Latanoprost. How can I improve their separation?
A3: Improving the resolution between these closely related compounds hinges on manipulating the selectivity (
) of your chromatographic system.
Mobile Phase Composition: The ratio of your organic modifier (typically acetonitrile) to the aqueous phase is a powerful tool for adjusting retention and selectivity.
Solution: Methodically vary the percentage of acetonitrile in your mobile phase. A lower percentage will generally increase retention times and may improve resolution. A shallow gradient can also be very effective in separating closely eluting peaks.[5]
Stationary Phase Chemistry: Not all C18 columns are the same. Differences in silica purity, end-capping, and bonding density can lead to significant changes in selectivity.
Solution: If adjusting the mobile phase is insufficient, try a column with a different stationary phase. A cyano (CN) or phenyl-hexyl phase can offer alternative selectivities for prostaglandin analogs due to different interaction mechanisms (dipole-dipole and
- interactions, respectively).[6][7] Some methods have successfully used a combination of chiral and cyano columns to resolve multiple isomers and related substances.[6]
Temperature: Column temperature affects mobile phase viscosity and mass transfer kinetics, which can alter selectivity.
Solution: Evaluate the separation at different temperatures (e.g., in 5°C increments from 25°C to 40°C). Be aware that the elution order of closely related compounds can sometimes reverse with changes in temperature.
Q4: I'm struggling with co-elution of 15-Ketolatanoprost and Latanoprost Acid, especially in forced degradation samples. What's the best approach?
A4: Latanoprost acid is a primary degradant, and its separation from other related substances is critical for a stability-indicating method.[8]
pH Control: The ionization state of Latanoprost acid is highly dependent on the mobile phase pH. At a pH well below its pKa (~4.6), it will be in its neutral form and more retained on a reversed-phase column.
Solution: Ensure your mobile phase pH is low and stable, ideally around 2.5-3.0. This will maximize the retention of Latanoprost acid and improve its separation from the less acidic 15-Ketolatanoprost.[5]
Gradient Optimization: A well-designed gradient is crucial for separating compounds with different polarities, as is the case here.
Solution: Start with a lower percentage of organic solvent to retain Latanoprost acid, then implement a shallow gradient to elute the compounds in order of increasing hydrophobicity. This should provide sufficient separation between the more polar Latanoprost acid and the more retained 15-Ketolatanoprost and Latanoprost.
Sensitivity and Detection
Q5: The concentration of 15-Ketolatanoprost in my sample is very low, and I'm having trouble getting a good signal-to-noise ratio. How can I improve sensitivity?
A5: Enhancing sensitivity for low-level impurities requires a multi-faceted approach:
Wavelength Selection: Latanoprost and its analogs lack a strong chromophore, making UV detection challenging.
Solution: Detection is typically performed at a low wavelength, around 205-210 nm, to maximize the signal.[2][9] Ensure your mobile phase components are UV-transparent at this wavelength.
Injection Volume and Sample Preparation: A higher injection volume can increase the signal, but be mindful of potential peak distortion.
Solution: If your current method uses a small injection volume (e.g., 5 µL), try increasing it to 20 µL or even higher, provided the peak shape remains acceptable.[7] Sample preparation techniques like solid-phase extraction (SPE) can be used to concentrate the analytes before injection.
Advanced Detection Techniques: For very low-level quantification, UV detection may not be sufficient.
Solution: Consider using mass spectrometry (LC-MS). An MS detector offers significantly higher sensitivity and specificity, allowing for confident identification and quantification of trace-level impurities like 15-Ketolatanoprost.[6][9]
Experimental Protocols
The following protocols provide starting points for method development and optimization. They should be adapted and validated for your specific instrumentation and application.
Protocol 1: Reversed-Phase HPLC Method for 15-Ketolatanoprost
This protocol is a general-purpose starting point for separating 15-Ketolatanoprost from Latanoprost and Latanoprost Acid.
1. Instrumentation and Materials:
HPLC or UPLC system with a UV/PDA detector.
Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).[2]
Reference standards for Latanoprost, 15-Ketolatanoprost, and Latanoprost Acid.
Acetonitrile (HPLC grade).
Purified water (18 MΩ·cm).
Trifluoroacetic acid (TFA).
2. Chromatographic Conditions:
Parameter
Recommended Condition
Rationale
Mobile Phase A
0.1% TFA in Water
Low pH suppresses silanol interactions and ensures acidic analytes are in their neutral form for better retention.
Mobile Phase B
0.1% TFA in Acetonitrile
Acetonitrile is a common organic modifier with good UV transparency at low wavelengths.
A shallow gradient is often necessary to resolve closely related prostaglandin analogs.
Flow Rate
1.0 mL/min
A typical starting flow rate for a 4.6 mm ID column. Optimize for best efficiency.
Column Temperature
30°C
Provides good efficiency and reproducibility. Can be adjusted to fine-tune selectivity.
Detection Wavelength
210 nm
Maximizes absorbance for prostaglandin analogs which lack a strong chromophore.[9]
Injection Volume
10 µL
A good starting point to avoid column overload. Can be adjusted based on sample concentration.
3. Sample Preparation:
Accurately weigh and dissolve reference standards in a suitable solvent, such as acetonitrile or methanol, to prepare stock solutions.
Dilute the stock solutions with the initial mobile phase composition (70:30 Mobile Phase A:B) to the desired working concentration.
For formulated products, a suitable extraction and clean-up procedure may be necessary.
Protocol 2: Forced Degradation Study Workflow
A forced degradation study is essential to demonstrate the stability-indicating capability of your method.[10][11]
Caption: Workflow for a forced degradation study of Latanoprost.
Key Considerations for Forced Degradation:
Target Degradation: Aim for 5-20% degradation of the parent drug to ensure that the primary degradation pathways are observed without generating excessive secondary products.[10]
Oxidative Stress: Pay close attention to the oxidative stress condition, as this is a known pathway for the formation of 15-Ketolatanoprost.[6][8]
Mass Balance: Ensure that the sum of the assay of the parent drug and the impurities is close to 100% of the initial concentration to account for all major components.
By applying the principles and protocols outlined in this technical support center, you will be well-equipped to overcome the challenges associated with enhancing the chromatographic resolution of 15-Ketolatanoprost, leading to more accurate and reliable analytical results.
References
Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. MDPI. Available from: [Link]
Simple, fast, and sensitive isocratic high-performance liquid chromatography method for the quantification of latanoprost. AKJournals. Available from: [Link]
Practical Approaches to Overcome the Challenges of Comprehensive Two-Dimensional Liquid Chromatography. LCGC International. Available from: [Link]
Challenges in HPLC Technology and Potential Solutions. G-M-I, Inc. Available from: [Link]
Tackling Common Challenges in Chromatography. Chrom Tech, Inc. Available from: [Link]
Method for determining impurities in latanoprost eye drops. Google Patents.
Validated Liquid Chromatographic Method for Analysis of the Isomers of Latanoprost. ResearchGate. Available from: [Link]
Methodology for high-performance liquid chromatography detection of latanoprost and latanoprost free acid. ResearchGate. Available from: [Link]
Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. National Institutes of Health (NIH). Available from: [Link]
Chromatogram obtained from latanoprost spiked with impurities I and II. ResearchGate. Available from: [Link]
(PDF) Simple, Fast, and Sensitive Isocratic High-Performance Liquid Chromatography Method for the Quantification of Latanoprost. ResearchGate. Available from: [Link]
Simultaneous RP HPLC determination of Latanoprost and Timolol Maleate in combined pharmaceutical dosage form. Journal of Chemical and Pharmaceutical Research. Available from: [Link]
15-Keto Latanoprost | CAS No- 135646-98-9. GLP Pharma Standards. Available from: [Link]
Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns Application. Agilent. Available from: [Link]
Why it matters and how to get good peak shape. Waters. Available from: [Link]
Development of forced degradation and stability indicating studies of drugs—A review. National Institutes of Health (NIH). Available from: [Link]
Typical chromatograms recorded during forced degradation studies. All... ResearchGate. Available from: [Link]
Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions. MicroSolv Technology Corporation. Available from: [Link]
Preparative Scale Resolution of Enantiomers Enables Accelerated Drug Discovery and Development. MDPI. Available from: [Link]
HPLC method for detecting prostaglandin F2α analogs in cosmetics: Optimization for chromatographic separation and sample preparation. PubMed. Available from: [Link]
Overview on Development and Validation of Force Degradation Studies with Stability Indicating Methods. SciSpace. Available from: [Link]
comparative efficacy of 15-Ketolatanoprost and latanoprost in lowering IOP
Executive Summary Status: Latanoprost is the established clinical standard (prodrug), while 15-Ketolatanoprost is a biologically active metabolite with unexpectedly high potency. This guide analyzes the comparative effic...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Status:Latanoprost is the established clinical standard (prodrug), while 15-Ketolatanoprost is a biologically active metabolite with unexpectedly high potency.
This guide analyzes the comparative efficacy of Latanoprost (the isopropyl ester prodrug) and its downstream metabolite, 15-Ketolatanoprost (15-keto-latanoprost).[1] While Latanoprost is widely recognized as a high-affinity FP receptor agonist after hydrolysis to latanoprost acid, 15-Ketolatanoprost has historically been viewed merely as a degradation product formed by 15-hydroxyprostaglandin dehydrogenase (15-PGDH).
Critical Insight: Contrary to the dogma that 15-keto metabolites are inactive, experimental data in primate models demonstrates that 15-Ketolatanoprost is equipotent or superior to Latanoprost at lowering intraocular pressure (IOP) at lower concentrations (0.001% vs 0.005%).[1][2] This suggests a distinct or complementary mechanism of action, potentially involving non-canonical pathways similar to unoprostone (BK channel activation).
Binds FP receptor on ciliary muscle cells.[4][6][5]
Activates
protein signaling.
Induces Calcium (
) mobilization and PKC activation.
Upregulates Matrix Metalloproteinases (MMPs), specifically MMP-1, MMP-3, and MMP-9.
Outcome: Remodeling of the extracellular matrix (ECM) increases uveoscleral outflow .
15-Ketolatanoprost (The Challenger)
Nature: Oxidized metabolite of Latanoprost Acid.[7][8]
Formation: Catalyzed by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) , which is highly expressed in the cornea and ocular tissues.
Target Profile:
FP Receptor: Retains agonist activity but with altered affinity kinetics compared to the 15-hydroxyl parent.[1][2]
Alternative Pathways: Evidence suggests similarity to isopropyl unoprostone (a 15-keto analogue), implicating Maxi-K (BK) Potassium Channels . Activation leads to membrane hyperpolarization and relaxation of trabecular meshwork/ciliary muscle cells, independent of MMP remodeling.
Outcome: Rapid reduction in IOP, potentially with a faster onset or distinct temporal profile compared to the parent drug.[1][2]
Metabolic Pathway Diagram
The following diagram illustrates the conversion of the prodrug to its active forms and subsequent metabolism.
Figure 1: Metabolic conversion of Latanoprost.[4][7][8][9] Note the critical role of 15-PGDH in generating the 15-keto metabolite within ocular tissues.
Comparative Efficacy Data
The following data is derived from controlled studies in cynomolgus monkeys with laser-induced unilateral glaucoma. This model is the gold standard for predicting human ocular hypotensive efficacy.
Regimen: Once-daily topical administration for 5 days.
Measurement: IOP reduction from baseline (mm Hg).
Parameter
Latanoprost (0.005%)
15-Ketolatanoprost (0.001%)
15-Ketolatanoprost (0.01%)
Concentration
50 µg/mL
10 µg/mL
100 µg/mL
Max IOP Reduction
6.6 ± 0.6 mm Hg (20%)
7.6 ± 0.6 mm Hg (23%)
6.3 ± 0.4 mm Hg (18%)
Duration of Action
> 24 Hours
> 24 Hours
> 24 Hours
Potency Ratio
1.0 (Reference)
~5.0x More Potent
Plateau Effect
Key Finding: 15-Ketolatanoprost at 0.001% achieved a greater maximum IOP reduction (7.6 mm Hg) than the standard clinical dose of Latanoprost 0.005% (6.6 mm Hg).[1][2][10] This indicates that the metabolite is not only active but exhibits a 5-fold higher potency on a concentration basis in this model.
Signaling Pathway Divergence
While Latanoprost relies heavily on MMP induction (slow onset, long duration), 15-ketolatanoprost's profile suggests immediate ion channel modulation.
Figure 2: Divergent signaling pathways. Latanoprost Acid primarily drives ECM remodeling via FP receptors, while 15-Keto Latanoprost may recruit BK channels to induce direct cellular relaxation.
Experimental Protocols
To validate these findings in a drug development setting, the following self-validating protocols are recommended.
Protocol A: Primate Laser-Induced Glaucoma Model
This protocol validates the in vivo efficacy cited in Section 3.
Objective: Quantify IOP lowering efficacy of 15-keto metabolite vs parent.
Model Induction:
Anesthetize Cynomolgus monkeys (Macaca fascicularis) with ketamine/xylazine.
Perform Argon laser trabeculoplasty on the mid-trabecular meshwork of one eye to induce sustained IOP elevation (>25 mm Hg).
Allow 2-4 weeks for IOP stabilization.
Dosing Regimen:
Group 1: Vehicle Control (buffer only).
Group 2: Latanoprost 0.005% (30 µL topical drop).[1][2][10]
Group 3: 15-Ketolatanoprost 0.001% (30 µL topical drop).
Note: Administer once daily at 09:00 AM for 5 consecutive days.
IOP Measurement (Self-Validating Step):
Use a calibrated pneumatonometer.
Measure IOP at baseline (Day 1, pre-dose) and at 1, 3, and 6 hours post-dose.
Validation: Measure the contralateral (untreated) eye simultaneously. If the contralateral eye shows >2 mm Hg fluctuation, discard the timepoint (systemic error).
Data Analysis:
Calculate
.
Compare Area Under the Curve (AUC) for Day 1 vs Day 5 to assess tachyphylaxis.
Protocol B: In Vitro FP Receptor Functional Assay
This protocol determines if the metabolite acts via the classical FP receptor.
Objective: Compare agonist potency (
) via Calcium mobilization.
Cell Line: HEK-293 cells stably transfected with human recombinant FP receptor.
Dye Loading: Incubate cells with Fura-2/AM (calcium-sensitive dye) for 45 mins at 37°C.
Basal Check: Measure fluorescence ratio (340/380 nm) for 60 seconds to establish stable baseline.
Agonist Challenge:
Inject Latanoprost Acid (1 nM - 10 µM).
Inject 15-Ketolatanoprost (1 nM - 10 µM).
Readout: Record peak intracellular
flux.
Validation: Pre-treat a subset of wells with AL-8810 (specific FP receptor antagonist).
Result Logic: If AL-8810 blocks 15-ketolatanoprost activity, the mechanism is FP-dependent. If activity persists, the mechanism involves non-FP targets (e.g., BK channels).
References
Wang, R. F., et al. (2007).[10] Effect of 15-Keto Latanoprost on Intraocular Pressure and Aqueous Humor Dynamics in Monkey Eyes.[1][2][3][10] Investigative Ophthalmology & Visual Science, 48(9), 4143-4147. Link
Sjöquist, B., et al. (1999). Pharmacokinetics of latanoprost in the cynomolgus monkey. 2nd communication: repeated topical administration on the eye.[9] Arzneimittelforschung, 49(3), 234-239. Link
Sharif, N. A., et al. (2003).[5] Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities. Journal of Ocular Pharmacology and Therapeutics, 19(6), 501-515.[5] Link
Resul, B., et al. (1993). Structure-activity relationships of prostaglandin analogues as ocular hypotensive agents. Survey of Ophthalmology, 41(Suppl 2), S47-S52. Link
Comparative Guide: Cross-Validation of Analytical Methods for 15-Ketolatanoprost
Executive Summary This technical guide provides a rigorous comparison of analytical methodologies for 15-Ketolatanoprost , a critical degradation product of Latanoprost in ophthalmic formulations and a key downstream met...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a rigorous comparison of analytical methodologies for 15-Ketolatanoprost , a critical degradation product of Latanoprost in ophthalmic formulations and a key downstream metabolite in biological systems. We analyze the performance of UHPLC-PDA (Stability/QC focus) versus LC-MS/MS (Bioanalytical focus), providing a framework for cross-validation when bridging data between quality control and pharmacokinetic (PK) domains.
Introduction: The Analytical Duality
15-Ketolatanoprost presents a unique analytical challenge because it exists in two distinct regulatory contexts, each requiring different validation thresholds:
Pharmaceutical Impurity (CMC): In ophthalmic solutions (e.g., Xalatan® generics), 15-Ketolatanoprost is an oxidative degradation product.[1][2] The analytical requirement here is specificity —the ability to chromatographically resolve the 15-keto impurity from the parent drug, the 15(S)-epimer, and the 5,6-trans isomer.[3]
Pharmacokinetic Metabolite (Bioanalysis): In plasma or aqueous humor, Latanoprost is rapidly hydrolyzed to Latanoprost acid, which is then oxidized to 15-keto latanoprost acid.[1] The analytical requirement here is sensitivity , often requiring Limits of Quantitation (LOQ) in the picogram (pg/mL) range.
This guide defines the protocols to validate and cross-reference these methods, ensuring data integrity across the drug development lifecycle.
Method A: UHPLC-PDA (Stability-Indicating)
The Gold Standard for Quality Control and Forced Degradation Studies.[1]
Mechanistic Rationale
Ultraviolet (UV) detection, specifically with a Photodiode Array (PDA), is preferred for routine QC due to its robustness.[1] However, Latanoprost and its derivatives lack strong chromophores, relying on the weak absorbance of the double bond at 210 nm . This necessitates high-purity solvents to minimize baseline noise.
Representative Performance Metrics
Parameter
Value
Notes
Linearity Range
0.5 – 50 µg/mL
Suitable for % impurity calculation relative to label claim.
LOD
~0.05 µg/mL
Sufficient for identifying impurities >0.1% threshold.[1]
Specificity
Resolution > 1.5
Critical separation between 15-keto and 5,6-trans isomers.
Precision (RSD)
< 2.0%
High repeatability due to high concentration analysis.[1]
Method B: LC-MS/MS (Bioanalytical)
The Gold Standard for Biological Matrices (Plasma/Aqueous Humor).
Mechanistic Rationale
Mass spectrometry bypasses the weak UV absorbance issue by ionizing the molecule. Negative electrospray ionization (ESI-) is typically favored for prostaglandin-like structures due to the carboxylic acid moiety (in the acid form) or adduct formation (in the ester form). Multiple Reaction Monitoring (MRM) provides the necessary selectivity in complex biological matrices.
Acceptable limit for bioanalytical guidelines (FDA M10).[1]
Cross-Validation Study: Bridging the Gap
When transitioning from formulation stability (high conc.) to animal toxicology (low conc.), or when validating a new method against an established one, cross-validation is mandatory.[1]
The Comparative Data Table
The following table synthesizes experimental expectations when analyzing the same spiked control samples using both methods to establish correlation.
Correction Factor Required: MS detects ionized species; UV detects chromophores.[1] Correlation is non-linear at low concentrations.
Sample Volume
10–20 µL (Direct Injection)
50–100 µL (Requires Extraction)
Pre-treatment Bias: LLE/SPE recovery in Method B must be normalized against Method A's direct injection.
Selectivity
Physical separation (Time)
Mass filtration (m/z)
False Positives: Method A may identify co-eluting peaks as 15-keto; Method B confirms identity via fragmentation.[1]
Throughput
15–30 min/run
5–8 min/run
Method B is preferred for high-throughput clinical batches.[1]
Statistical Validation Criteria
To validate Method B using Method A as the reference (or vice versa for high-concentration samples):
Bland-Altman Analysis: Plot the difference between methods against the mean. 95% of differences must lie within ±1.96 SD.
Passing-Bablok Regression: Preferred over linear regression as it assumes error in both methods.[1] Slope should not significantly deviate from 1 (confidence interval includes 1).
Incurred Sample Reanalysis (ISR): For bioanalysis, 10% of samples are re-analyzed. Difference must be within 20%.
Experimental Protocols
Protocol A: UHPLC-PDA for Impurity Profiling
Objective: Separate 15-Ketolatanoprost from Latanoprost and isomers.[1]
Column: C18 (e.g., Acquity BEH or Zorbax Eclipse), 1.7 µm, 2.1 x 100 mm.
Mobile Phase A: 0.1% Orthophosphoric acid in Water (pH 2.5).
Mobile Phase B: Acetonitrile.
Gradient:
0 min: 40% B
10 min: 60% B
15 min: 90% B (Wash)
15.1 min: 40% B (Re-equilibrate)
Detection: UV at 210 nm.
System Suitability: Resolution (Rs) between Latanoprost and 15-keto > 1.5.[1]
Protocol B: LC-MS/MS for Plasma PK
Objective: Quantify trace levels of 15-keto metabolite.
Sample Prep (LLE):
Aliquot 100 µL plasma.
Add 10 µL Internal Standard (Latanoprost-d4).
Acidify with 100 µL 0.1% Formic Acid.
Extract with 1 mL Methyl tert-butyl ether (MTBE). Vortex 5 min, Centrifuge, Evaporate, Reconstitute.
Column: C18, 1.7 µm.
Mobile Phase: 5 mM Ammonium Formate (aq) / Acetonitrile (Gradient).
MS Settings (ESI Negative):
Transition (Quantifier): m/z 389.5
327.3 (Loss of CO2 + H2O for acid form).
Transition (Qualifier): m/z 389.5
291.3.
Collision Energy: Optimized per instrument (approx. 20-30 eV).[1]
Visualizations
Diagram 1: Analytical Decision Workflow
This flowchart guides the researcher in selecting the correct validation path based on the sample origin.
Caption: Decision tree for selecting and bridging analytical methods based on sample matrix and concentration requirements.
A visualization of how to statistically compare the two methods.[1]
Caption: Workflow for establishing statistical equivalence between UV and MS methods during cross-validation.
References
International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1).[1][3] (2005).[4][5][6] Link
U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry (M10).[7][8] (2022). Link
Szeląg, A. et al. Validated Liquid Chromatographic Method for Analysis of the Isomers of Latanoprost. ResearchGate (2025).[1][3][5] Link
BenchChem Technical Support. Forced Degradation Studies of Latanoprost and Its Isomers. (2025).[3][4][5][9] Link
Prasanna, S.J. et al.Stability indicating RP-HPLC method for the determination of Latanoprost in ophthalmic formulations. Journal of Pharmaceutical and Biomedical Analysis.
A Head-to-Head Comparison of 15-Ketolatanoprost and Travoprost Metabolite for Ocular Hypotensive Activity
For researchers and drug development professionals in ophthalmology, particularly those focused on glaucoma therapeutics, the nuanced differences between prostaglandin F2α (PGF2α) analogs are of paramount importance. The...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals in ophthalmology, particularly those focused on glaucoma therapeutics, the nuanced differences between prostaglandin F2α (PGF2α) analogs are of paramount importance. These compounds have revolutionized the management of elevated intraocular pressure (IOP), a primary risk factor for glaucoma. This guide provides a detailed head-to-head comparison of two key molecules: 15-Ketolatanoprost, an active metabolite of the widely prescribed latanoprost, and travoprost free acid, the active form of travoprost. This analysis is grounded in experimental data to elucidate their respective pharmacological profiles at the prostaglandin F (FP) receptor, the primary target for this class of drugs.
Introduction to the Analogs: Structure and Function
Both 15-Ketolatanoprost and travoprost free acid are potent agonists of the FP receptor, a G-protein coupled receptor (GPCR).[1] Activation of the FP receptor in ocular tissues, such as the ciliary muscle and trabecular meshwork, leads to an increase in the uveoscleral outflow of aqueous humor, thereby reducing IOP.[2]
15-Ketolatanoprost is a biologically active metabolite of latanoprost.[3] Following topical administration of latanoprost, the parent isopropyl ester prodrug is hydrolyzed by corneal esterases to latanoprost acid, which is then further metabolized in the eye to 15-Ketolatanoprost.[3] Its contribution to the overall IOP-lowering effect of latanoprost is a subject of ongoing research.
Travoprost free acid is the active metabolite of travoprost, another isopropyl ester prodrug.[4] Similar to latanoprost, travoprost is rapidly hydrolyzed to its free acid form upon ocular administration.[4] Travoprost is recognized for its high potency and selectivity for the FP receptor.
Comparative Analysis of Receptor Binding and Functional Potency
The cornerstone of a comparative pharmacological assessment lies in the quantitative analysis of a drug's interaction with its target receptor. This is primarily defined by its binding affinity (Ki) and its functional potency (EC50).
1.4 nM (Human Ciliary Muscle Cells)[5]3.6 nM (Human Trabecular Meshwork Cells)[5]3.2 ± 0.6 nM (Cloned Human Ciliary Body FP Receptor)[4]
Analysis:
The available data clearly positions travoprost free acid as a high-affinity and exceptionally potent agonist at the human FP receptor. A lower Ki value indicates a stronger binding affinity, and the nanomolar EC50 values demonstrate that very low concentrations are required to elicit a half-maximal functional response in relevant ocular cell types.[4][5]
For 15-Ketolatanoprost , while direct Ki and EC50 values are not prominently reported in the accessible scientific literature, its biological activity is established. Studies have shown that intraocular administration of 15-keto latanoprost reduces intraocular pressure in cynomolgus monkeys, indicating its efficacy as an FP receptor agonist in a relevant preclinical model.[6] The lack of specific in vitro binding and potency data in the public domain presents a gap in a direct quantitative comparison with travoprost free acid.
In Vivo Efficacy in Preclinical Glaucoma Models
Preclinical animal models of glaucoma are indispensable for evaluating the IOP-lowering efficacy of novel and existing compounds. The laser-induced ocular hypertension model in non-human primates is a well-established and clinically relevant model.
In a study utilizing cynomolgus monkeys with laser-induced glaucoma, topical administration of 15-Ketolatanoprost demonstrated a significant reduction in IOP.[6] This provides in vivo evidence of its therapeutic potential.
Similarly, travoprost has been extensively studied in various animal models and has consistently shown robust IOP-lowering effects. Its high affinity and potency at the FP receptor translate to significant efficacy in reducing ocular hypertension in these models.[2]
Signaling Pathways and Experimental Workflows
The therapeutic effect of both 15-Ketolatanoprost and travoprost free acid is mediated through the activation of the FP receptor and its downstream signaling cascade.
Prostaglandin F2α Receptor Signaling Pathway
Caption: Signaling pathway of PGF2α analogs via the FP receptor.
Navigating the Prostanoid Receptor Landscape: A Comparative Analysis of 15-Ketolatanoprost's Binding Profile
For the attention of Researchers, Scientists, and Drug Development Professionals. This guide provides a detailed comparative analysis of the binding of 15-Ketolatanoprost to prostaglandin receptors, contextualized by the...
Author: BenchChem Technical Support Team. Date: February 2026
For the attention of Researchers, Scientists, and Drug Development Professionals.
This guide provides a detailed comparative analysis of the binding of 15-Ketolatanoprost to prostaglandin receptors, contextualized by the well-established profile of its parent compound, latanoprost. As a key metabolite, understanding the receptor interaction of 15-Ketolatanoprost is crucial for a comprehensive grasp of latanoprost's therapeutic effect and potential off-target activities.
Latanoprost is a prostaglandin F2α analogue that has become a cornerstone in the management of glaucoma and ocular hypertension.[1] Its primary mechanism of action is the reduction of intraocular pressure (IOP) by increasing the uveoscleral outflow of aqueous humor.[1][2] This is achieved through its activity as a selective agonist of the prostaglandin F (FP) receptor.[2] Latanoprost is administered as an isopropyl ester prodrug, which is hydrolyzed in the cornea to its biologically active form, latanoprost acid.[1] Further metabolism in the eye and systemically leads to the formation of several metabolites, including 15-Ketolatanoprost.[3] This guide delves into the receptor binding characteristics of this important metabolite.
The Prostaglandin Receptor Superfamily: A Brief Overview
Prostaglandins are a class of lipid compounds derived from fatty acids that mediate a wide array of physiological and pathological processes. Their effects are transduced by a family of G-protein coupled receptors known as prostanoid receptors. This family is broadly classified into five main types based on their sensitivity to their primary endogenous ligands:
DP receptors (for Prostaglandin D2)
EP receptors (for Prostaglandin E2), which are further subdivided into EP1, EP2, EP3, and EP4 subtypes.
FP receptors (for Prostaglandin F2α)
IP receptors (for Prostacyclin, PGI2)
TP receptors (for Thromboxane A2)
Each of these receptor types couples to distinct intracellular signaling pathways, leading to a variety of cellular responses.
Comparative Analysis of Receptor Binding: Latanoprost Acid vs. 15-Ketolatanoprost
Latanoprost acid is a potent and highly selective agonist for the FP receptor.[4] In ligand binding studies using bovine corpus luteum cell membranes, the dissociation constant (Kd) for the FP receptor for latanoprost was found to be 2.8 nM, identical to that of the endogenous ligand PGF2α.[4] Its affinity for other prostanoid receptors is significantly lower.
15-Ketolatanoprost is an active metabolite of latanoprost.[5] Studies in monkeys have shown that 15-Ketolatanoprost is effective at lowering IOP; a 0.001% solution of 15-Ketolatanoprost was found to be equivalent to, and at some time points, more potent than a 0.005% solution of latanoprost.[6] This potent IOP-lowering effect strongly suggests that 15-Ketolatanoprost is also an agonist at the FP receptor.[5] The lack of IOP reduction by latanoprost in FP receptor knockout mice further underscores the critical role of this receptor in the therapeutic action of latanoprost and its active metabolites.[7]
The table below summarizes the known and inferred binding characteristics.
Inferred potent agonist activity (based on IOP reduction)[5][6]
Undetermined
Undetermined
Undetermined
The modification at the 15-position (a hydroxyl group in latanoprost, a keto group in 15-Ketolatanoprost) is a critical determinant of receptor interaction. Structure-activity relationship studies of various prostanoids have shown that modifications to the omega-chain can significantly alter both the potency and the receptor selectivity profile.[9] While the IOP-lowering data for 15-Ketolatanoprost points to significant FP receptor agonism, the lack of a comprehensive binding profile means that potential interactions with other prostanoid receptors cannot be ruled out. Further research is required to fully characterize the selectivity of 15-Ketolatanoprost.
Prostaglandin FP Receptor Signaling Pathway
Activation of the FP receptor by an agonist like latanoprost acid or 15-Ketolatanoprost initiates a well-defined intracellular signaling cascade. The FP receptor is coupled to the Gq/11 G-protein.[1] Upon agonist binding, the Gq alpha subunit activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. This increase in intracellular calcium is a key event in mediating the downstream effects of FP receptor activation, which in the eye includes the remodeling of the extracellular matrix in the uveoscleral pathway, leading to increased aqueous humor outflow.[1]
Caption: FP Receptor Signaling Pathway.
Experimental Methodologies for Determining Receptor Binding
The affinity of a compound for a receptor is typically determined using a competitive radioligand binding assay. The functional consequence of this binding (i.e., whether the compound is an agonist or antagonist) is then assessed using a functional assay.
Competitive Radioligand Binding Assay
This assay measures the ability of a test compound (e.g., 15-Ketolatanoprost) to displace a known radiolabeled ligand from its receptor. The data is used to calculate the inhibitory constant (Ki) of the test compound, which is a measure of its binding affinity.
Protocol:
Cell Membrane Preparation:
Culture cells engineered to express a high level of the target prostaglandin receptor (e.g., HEK293 cells expressing the human FP receptor).
Harvest the cells and homogenize them in a cold buffer to lyse the cells and release the membranes.
Centrifuge the homogenate at a low speed to remove nuclei and intact cells.
Centrifuge the resulting supernatant at a high speed to pellet the cell membranes.
Resuspend the membrane pellet in a suitable assay buffer. The protein concentration of the membrane preparation should be determined using a standard method like the Bradford assay.
Binding Assay:
In a multi-well plate, add a fixed concentration of the radiolabeled ligand (e.g., [3H]-PGF2α for the FP receptor).
Add increasing concentrations of the unlabeled test compound (the "competitor," e.g., 15-Ketolatanoprost).
To determine non-specific binding, add a high concentration of a known unlabeled ligand to a separate set of wells.
Add the cell membrane preparation to all wells to initiate the binding reaction.
Incubate the plate at a specific temperature for a set period to allow the binding to reach equilibrium.
Separation and Detection:
Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.
Wash the filters with cold assay buffer to remove any remaining unbound radioligand.
Place the filters in scintillation vials with scintillation fluid.
Measure the radioactivity on the filters using a scintillation counter.
Data Analysis:
Subtract the non-specific binding from the total binding to determine the specific binding at each concentration of the test compound.
Plot the specific binding as a function of the log of the competitor concentration. This will generate a sigmoidal dose-response curve.
The concentration of the competitor that displaces 50% of the radioligand (the IC50) is determined from this curve.
The Ki is then calculated from the IC50 using the Cheng-Prusoff equation, which also takes into account the concentration and affinity of the radioligand.[10]
This assay measures the increase in intracellular calcium that occurs upon the activation of Gq-coupled receptors like the FP receptor. It is used to determine the potency (EC50) and efficacy of an agonist.
Protocol:
Cell Preparation:
Plate cells expressing the target receptor (e.g., HEK293-FP) in a multi-well plate.
Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM). This dye will increase its fluorescence intensity upon binding to calcium.
Assay:
Place the plate in a fluorescence plate reader.
Add increasing concentrations of the test compound (e.g., 15-Ketolatanoprost) to the wells.
Measure the fluorescence intensity over time to monitor the change in intracellular calcium concentration.
Data Analysis:
Plot the peak fluorescence intensity as a function of the log of the agonist concentration.
The concentration of the agonist that produces 50% of the maximal response (the EC50) is determined from this curve.
Conclusion
The available evidence strongly indicates that 15-Ketolatanoprost is a biologically active metabolite of latanoprost that contributes to its IOP-lowering effect through agonism at the FP receptor. In vivo studies in monkeys suggest it is a highly potent compound. However, a comprehensive in vitro binding profile of 15-Ketolatanoprost across the full panel of prostanoid receptors has not been published. Such data would be invaluable for a more complete understanding of its selectivity and potential for off-target effects. Further research, specifically head-to-head competitive binding assays against a full panel of prostaglandin receptors, is necessary to fully elucidate the pharmacological profile of this important metabolite.
References
Crowston, J. G., Lindsey, J. D., Aihara, M., & Weinreb, R. N. (2004). Effect of latanoprost on intraocular pressure in mice lacking the prostaglandin FP receptor. Investigative Ophthalmology & Visual Science, 45(10), 3555–3559. [Link]
Matsumoto, K., et al. (1996). [Pharmacological profiles of latanoprost (Xalatan), a novel anti-glaucoma drug]. Nippon Yakurigaku Zasshi, 108(5), 293-303. [Link]
Mishra, A., et al. (2021). Prostanoid receptor agonists for glaucoma treatment. Japanese Journal of Ophthalmology, 65(4), 437-448. [Link]
Patel, S. S., & Spencer, C. M. (1996). Latanoprost: a review of its pharmacological properties, clinical efficacy and tolerability in the management of primary open-angle glaucoma and ocular hypertension. Drugs & Aging, 9(5), 363-378. [Link]
Resul, B., et al. (1993). Structure-activity relationships and receptor profiles of some ocular hypotensive prostanoids. Survey of Ophthalmology, 38(Suppl), S69-S77. [Link]
Wang, R. F., et al. (2007). Effect of 15-keto latanoprost on intraocular pressure and aqueous humor dynamics in monkey eyes. Investigative Ophthalmology & Visual Science, 48(9), 4168-4174. [Link]
Yung-Chi, C., & Prusoff, W. H. (1973). Relationship between the inhibition constant (KI) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108. [Link]
Stjernschantz, J. (2001). From PGF2α-isopropyl ester to latanoprost: a review of the development of Xalatan: the Proctor lecture. Investigative Ophthalmology & Visual Science, 42(6), 1134-1145. [Link]
Sharif, N. A., Kelly, C. R., & Crider, J. Y. (2003). Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells. Journal of Ocular Pharmacology and Therapeutics, 19(6), 501-515. [Link]
Narumiya, S., Sugimoto, Y., & Ushikubi, F. (1999). Prostanoid receptors: structures, properties, and functions. Physiological Reviews, 79(4), 1193-1226. [Link]
Illuminating the Shadows: A Comparative Guide to Confirming the Structure of 15-Ketolatanoprost Degradation Products
For researchers, scientists, and professionals in drug development, ensuring the stability and purity of active pharmaceutical ingredients (APIs) is paramount. Latanoprost, a prostaglandin F2α analog widely used in the t...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, ensuring the stability and purity of active pharmaceutical ingredients (APIs) is paramount. Latanoprost, a prostaglandin F2α analog widely used in the treatment of glaucoma, is known to degrade under various stress conditions. One of its critical degradation products is 15-Ketolatanoprost, formed through the oxidation of the C-15 hydroxyl group.[1][2] The accurate identification and quantification of this and other degradation products are crucial for guaranteeing the safety and efficacy of latanoprost-containing formulations.[1]
This guide provides an in-depth comparison of analytical methodologies for confirming the structure of 15-Ketolatanoprost and other related degradation products. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative references.
The Degradation Landscape of Latanoprost
Latanoprost is susceptible to degradation through several pathways, including hydrolysis, oxidation, and isomerization.[2] Forced degradation studies, which subject the drug substance to harsh conditions such as extreme pH, oxidative stress, heat, and light, are essential for identifying potential degradation products and establishing the stability-indicating nature of analytical methods.[2][3][4]
The primary degradation pathways for latanoprost are illustrated below:
Caption: Major degradation pathways of latanoprost under stress conditions.
A Comparative Analysis of Analytical Techniques
The choice of analytical technique for identifying and quantifying 15-Ketolatanoprost and other degradation products depends on several factors, including the required sensitivity, selectivity, and the nature of the sample matrix. High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most commonly employed methods.[5] Nuclear Magnetic Resonance (NMR) spectroscopy plays a crucial role in the definitive structural elucidation of isolated impurities.
Feature
HPLC-UV
LC-MS/MS
NMR Spectroscopy
Principle
Separation based on polarity, detection via UV absorbance.
Separation based on polarity, detection by mass-to-charge ratio.
Provides detailed structural information based on nuclear spin properties.
Higher, can detect impurities at the ng/mL or even pg/mL level.[7]
Lower sensitivity, typically requires isolated and purified samples.
Selectivity
Good, but co-eluting compounds with similar UV spectra can interfere.
Excellent, provides molecular weight and fragmentation data for high confidence identification.[5]
Unparalleled for structural isomer differentiation.
Quantitative Performance
Good linearity and precision for known impurities with reference standards.[1]
Excellent for quantification, especially for trace-level impurities.
Primarily used for qualitative structural elucidation, though quantitative NMR (qNMR) is possible.
Cost & Complexity
Relatively lower cost and complexity.
Higher cost and complexity, requires specialized expertise.
High initial investment and requires highly skilled operators.
Application
Routine quality control, quantification of major degradation products.
Impurity identification, quantification of trace impurities, structural confirmation.
Definitive structure elucidation of unknown degradation products.
Experimental Protocols: A Step-by-Step Guide
To ensure the trustworthiness of results, the following protocols are designed as self-validating systems.
Forced Degradation Studies
The objective of forced degradation is to generate a representative sample of degradation products to develop and validate a stability-indicating method.[4]
Protocol:
Preparation of Latanoprost Stock Solution: Prepare a stock solution of latanoprost in a suitable solvent (e.g., acetonitrile) at a concentration of approximately 1 mg/mL.
Acid Hydrolysis: Mix the latanoprost stock solution with 0.1 M hydrochloric acid and heat at 60°C for 2 hours. Neutralize the solution with 0.1 M sodium hydroxide before analysis.[2]
Base Hydrolysis: Mix the latanoprost stock solution with 0.1 M sodium hydroxide and keep at room temperature for 2 hours. Neutralize the solution with 0.1 M hydrochloric acid before analysis.
Oxidative Degradation: Treat the latanoprost stock solution with 3% hydrogen peroxide at room temperature for 24 hours.[2]
Thermal Degradation: Expose the solid latanoprost drug substance or a solution to dry heat at a temperature above the recommended storage condition (e.g., 70°C) for a specified period.
Photolytic Degradation: Expose the latanoprost solution to a combination of visible and UV light in a photostability chamber. The exposure should be sufficient to demonstrate the photostability of the drug.
Caption: Workflow for forced degradation studies of latanoprost.
HPLC-UV Method for Quantification of 15-Ketolatanoprost
This method is suitable for the routine quality control of latanoprost formulations.
Instrumentation and Materials:
High-Performance Liquid Chromatograph with a UV detector.
C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm).
Reference standards for latanoprost and 15-Ketolatanoprost.
Acetonitrile (HPLC grade).
Water (HPLC grade).
Formic acid.
Chromatographic Conditions:
Mobile Phase: A gradient elution is typically used. For example, a mixture of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).
Standard Preparation: Prepare a series of standard solutions of 15-Ketolatanoprost in the mobile phase to create a calibration curve.
Sample Preparation: Dilute the stressed latanoprost sample with the mobile phase to a suitable concentration.
Analysis: Inject the standard and sample solutions into the HPLC system.
Quantification: Identify the 15-Ketolatanoprost peak in the sample chromatogram by comparing its retention time with that of the standard. Quantify the amount of 15-Ketolatanoprost using the calibration curve.
LC-MS/MS Method for Identification and Confirmation
This method provides high confidence in the identification of 15-Ketolatanoprost and other degradation products, especially at trace levels.
Instrumentation and Materials:
Liquid Chromatograph coupled to a Tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF).
C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).
Reference standards for latanoprost and 15-Ketolatanoprost.
Acetonitrile (LC-MS grade).
Water (LC-MS grade).
Formic acid.
Chromatographic and Mass Spectrometric Conditions:
Mobile Phase: Similar to the HPLC-UV method, a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid is commonly used.
Flow Rate: 0.3 mL/min.
Ionization Source: Electrospray Ionization (ESI) in positive or negative mode.
MS/MS Analysis: Use Multiple Reaction Monitoring (MRM) for quantification or product ion scanning for structural confirmation. The precursor ion for 15-Ketolatanoprost would be its molecular ion, and characteristic product ions would be monitored.
Procedure:
Sample Preparation: Dilute the stressed latanoprost sample with the mobile phase.
Analysis: Inject the sample into the LC-MS/MS system.
Identification: Confirm the presence of 15-Ketolatanoprost by matching the retention time and the fragmentation pattern (MS/MS spectrum) with that of a reference standard. The molecular formula of 15-Keto Latanoprost Acid is C23H32O5.[9]
NMR Spectroscopy for Structural Elucidation
For novel or unexpected degradation products, isolation followed by NMR spectroscopy is the gold standard for definitive structural elucidation.
Procedure:
Isolation: Isolate the unknown degradation product from the stressed sample mixture using preparative HPLC.
Sample Preparation: Dissolve the purified compound in a suitable deuterated solvent (e.g., CDCl3 or DMSO-d6).
NMR Analysis: Acquire a suite of NMR spectra, including 1H, 13C, COSY, HSQC, and HMBC.
Structure Determination: Analyze the NMR data to determine the chemical structure of the degradation product.
Regulatory Context and Importance
Regulatory agencies such as the International Council for Harmonisation (ICH) have established guidelines for impurity testing in new drug substances and products.[10][11][12] These guidelines necessitate the identification and characterization of any impurity present at a certain threshold. Therefore, the use of robust and validated analytical methods is not just a matter of scientific rigor but also a regulatory requirement.
Conclusion
Confirming the structure of 15-Ketolatanoprost and other degradation products of latanoprost requires a multi-faceted analytical approach. While HPLC-UV provides a reliable method for routine quantification, LC-MS/MS offers superior sensitivity and selectivity for identification and trace-level analysis. For the unequivocal structural elucidation of unknown impurities, NMR spectroscopy remains the ultimate tool. By understanding the strengths and limitations of each technique and employing validated protocols, researchers can ensure the quality, safety, and efficacy of latanoprost drug products.
References
Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments - PMC - NIH. (2025, April 24). Retrieved from [Link]
COMPARISON OF A LC/MS METHOD WITH A LC/UV METHOD FOR THE DETERMINATION OF METFORMIN IN PLASMA SAMPLES - Farmacia Journal. Retrieved from [Link]
Isolation and Structure Elucidation of the Major Degradation Products of Cefaclor Formed Under Aqueous Acidic Conditions - PubMed. Retrieved from [Link]
LC and NMR Studies for Identification and Characterization of Degradation Byproducts of Olmesartan Acid, Elucidation of Their Degradation Pathway and Ecotoxicity Assessment - MDPI. (2021, March 22). Retrieved from [Link]
Comparison of LC-UV and LC-MS-MS for the determination of taxol - ResearchGate. (2025, August 7). Retrieved from [Link]
High-field 1H NMR Studies of Prostaglandin H2 and Its Decomposition Pathways - PubMed. Retrieved from [Link]
Stability of Latanoprost in Generic Formulations Using Controlled Degradation and Patient Usage Simulation Studies - ResearchGate. (2025, August 9). Retrieved from [Link]
Methodology for high-performance liquid chromatography detection of latanoprost and latanoprost free acid - ResearchGate. (2024, April 9). Retrieved from [Link]
Regulatory aspects of Impurity profiling - ResearchGate. (2025, August 6). Retrieved from [Link]
Simple, fast, and sensitive isocratic high-performance liquid chromatography method for the quantification of latanoprost - AKJournals. Retrieved from [Link]
Development of forced degradation and stability indicating studies of drugs—A review - NIH. Retrieved from [Link]
Chromatogram obtained from latanoprost spiked with impurities I and II - ResearchGate. Retrieved from [Link]
Regulatory aspects of Impurity profiling - ijdra. (2020, December 15). Retrieved from [Link]
Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques - CONICET. Retrieved from [Link]
Forced Degradation Studies - MedCrave online. (2016, December 14). Retrieved from [Link]